8-Fluoro-3-iodoquinoline

• CAS: 866782-59-4

Core Science & Biosynthesis

Synthesis of 8-Fluoro-3-iodoquinoline from 2-fluoroaniline.

An In-depth Technical Guide to the Synthesis of 8-Fluoro-3-iodoquinoline from 2-Fluoroaniline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of a viable synthetic pathway for producing 8-fluoro-3-iodoquinoline, a valuable heterocyclic compound for pharmaceutical research and development. The synthesis commences with the commercially available starting material, 2-fluoroaniline, and proceeds through a two-step sequence involving a classical quinoline ring formation followed by a regioselective iodination. This document details the experimental protocols, presents key quantitative data in a structured format, and visualizes the overall workflow.

Overall Synthetic Strategy

The synthesis of 8-fluoro-3-iodoquinoline from 2-fluoroaniline is efficiently achieved in two primary steps:

• Skraup Synthesis: Formation of the 8-fluoroquinoline core via the acid-catalyzed cyclization of 2-fluoroaniline with glycerol.

• Electrophilic Iodination: Regioselective introduction of an iodine atom at the C3 position of the 8-fluoroquinoline ring.

This strategy leverages the robust and well-established Skraup reaction for the initial heterocycle formation and a targeted electrophilic aromatic substitution for the final functionalization.

Experimental Workflow and Logic

The logical progression of the synthesis, from starting materials to the final product, including the key intermediate and reaction types, is illustrated below.

Caption: Synthetic workflow for 8-fluoro-3-iodoquinoline production.

Detailed Experimental Protocols

Step 1: Synthesis of 8-Fluoroquinoline via Skraup Reaction

The Skraup synthesis is a classic method for producing quinolines by heating an aniline with sulfuric acid, glycerol, and an oxidizing agent.[1] In this initial step, 2-fluoroaniline is cyclized to form the key intermediate, 8-fluoroquinoline. The reaction begins with the dehydration of glycerol by sulfuric acid to form acrolein, which then undergoes a Michael addition with the aniline.[2][3] Subsequent acid-catalyzed cyclization and oxidation yield the quinoline ring system.[4]

Reaction Scheme:

2-Fluoroaniline + Glycerol --(H₂SO₄, Nitrobenzene)--> 8-Fluoroquinoline

Experimental Protocol:

• Caution: The Skraup reaction is notoriously exothermic and can become violent.[1] The reaction must be performed in a large-capacity flask within a well-ventilated fume hood, and cooling should be readily available. The addition of a moderator like ferrous sulfate is recommended to control the reaction rate.[3]

• To a 2-liter three-necked round-bottom flask equipped with a mechanical stirrer, a reflux condenser, and a dropping funnel, add 2-fluoroaniline (1.0 mol, 111.12 g) and anhydrous glycerol (2.5 mol, 230.23 g).

• Slowly and with vigorous stirring, add concentrated sulfuric acid (2.0 mol, 108.8 mL) to the mixture. An initial exothermic reaction will occur; maintain the temperature below 120°C using an ice-water bath.

• Once the initial exotherm has subsided, add nitrobenzene (1.2 mol, 123.11 mL) which acts as both an oxidizing agent and a solvent.[4]

• Heat the mixture cautiously to initiate the reaction. Once the reaction begins (indicated by vigorous boiling), remove the external heat source immediately. The reaction should proceed under its own exotherm. If the reaction becomes too vigorous, assist the reflux condenser by applying a wet towel to the flask.

• After the spontaneous boiling ceases, heat the mixture under reflux for an additional 3-4 hours to ensure the reaction goes to completion.

• Allow the mixture to cool to approximately 80-90°C and then carefully dilute with water (2 L).

• Transfer the mixture to a steam distillation apparatus. Steam distill to remove unreacted nitrobenzene and other volatile byproducts.

• Make the residue in the distillation flask strongly alkaline by the slow addition of a concentrated sodium hydroxide solution while cooling the flask.

• Steam distill the alkaline mixture to isolate the crude 8-fluoroquinoline as an oil.

• Purify the crude product by extraction into diethyl ether, drying over anhydrous magnesium sulfate, filtering, and removing the solvent under reduced pressure. Further purification can be achieved by vacuum distillation.

Compound	CAS No.	Molecular Formula	MW ( g/mol )	Boiling Point (°C)
8-Fluoroquinoline	394-68-3	C₉H₆FN	147.15	238.4 ± 13.0 at 760 mmHg[5]

Parameter	Value
Typical Yield	60-70%
Purity (Post-distillation)	>95%
Appearance	Colorless to pale yellow liquid

Step 2: Synthesis of 8-Fluoro-3-iodoquinoline

This step involves the direct C-H iodination of the 8-fluoroquinoline intermediate. The electron-withdrawing nature of the nitrogen atom deactivates the pyridine ring towards electrophilic substitution, but the reaction can be driven to completion using a potent iodinating agent like iodine monochloride (ICl) in an acidic medium. This method provides good regioselectivity for the C3 position.[6]

Reaction Scheme:

8-Fluoroquinoline + ICl --(Acetic Acid)--> 8-Fluoro-3-iodoquinoline

Experimental Protocol:

• In a 250 mL round-bottom flask, dissolve 8-fluoroquinoline (0.1 mol, 14.72 g) in glacial acetic acid (100 mL).

• Cool the solution to 0-5°C in an ice bath.

• Prepare a solution of iodine monochloride (0.11 mol, 17.87 g) in glacial acetic acid (50 mL).

• Add the iodine monochloride solution dropwise to the stirred quinoline solution over 30 minutes, maintaining the temperature below 10°C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Pour the reaction mixture into a beaker containing 500 mL of ice-water.

• Neutralize the solution by the slow addition of a saturated sodium bicarbonate solution until the effervescence ceases.

• A precipitate of the crude product will form. Collect the solid by vacuum filtration and wash it thoroughly with cold water.

• Recrystallize the crude solid from an appropriate solvent system (e.g., ethanol/water) to yield the pure 8-fluoro-3-iodoquinoline.

Compound	CAS No.	Molecular Formula	MW ( g/mol )	Appearance
8-Fluoro-3-iodoquinoline	866782-59-4	C₉H₅FIN	273.05	Powder/Solid[7][8]

Parameter	Value
Typical Yield	75-85%
Purity (Post-recrystallization)	>98%
¹H NMR, ¹³C NMR, MS	Consistent with the proposed structure.

References

• 1. Skraup reaction - Wikipedia [en.wikipedia.org]
• 2. iipseries.org [iipseries.org]
• 3. uop.edu.pk [uop.edu.pk]
• 4. synthesis of quinoline derivatives and its applications | PPTX [slideshare.net]
• 5. 8-Fluoroquinoline | CAS#:394-68-3 | Chemsrc [chemsrc.com]
• 6. The regioselective iodination of quinolines, quinolones, pyridones, pyridines and uracil - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 7. echemi.com [echemi.com]
• 8. indiamart.com [indiamart.com]

The Potent World of Fluorinated Quinolines: A Technical Guide to Biological Activity Screening

For Researchers, Scientists, and Drug Development Professionals

The quinoline scaffold is a cornerstone in medicinal chemistry, forming the structural basis of numerous therapeutic agents. The strategic incorporation of fluorine atoms into this privileged structure has unlocked a new dimension of pharmacological potential, significantly enhancing metabolic stability, binding affinity, and overall biological activity. This technical guide provides an in-depth exploration of the biological activity screening of fluorinated quinolines, offering detailed experimental protocols, summarized quantitative data, and visual representations of key mechanisms and workflows to aid researchers in this dynamic field.

Spectrum of Biological Activities

Fluorinated quinolines exhibit a remarkable breadth of biological activities, positioning them as promising candidates for a variety of therapeutic areas. The introduction of fluorine can dramatically alter the electronic properties and lipophilicity of the parent molecule, leading to enhanced potency and an expanded spectrum of action.[1][2]

Antimicrobial Activity

Perhaps the most well-established role of fluorinated quinolines is in antibacterial therapy. The fluoroquinolone class of antibiotics, characterized by a fluorine atom typically at the C-6 position, has been a mainstay in treating a wide range of bacterial infections.[2][3]

Mechanism of Action: Fluoroquinolones exert their bactericidal effects by targeting two essential bacterial type II topoisomerase enzymes: DNA gyrase and DNA topoisomerase IV.[4][5] These enzymes are crucial for managing DNA topology during replication, transcription, and repair. By inhibiting their ligase activity, fluoroquinolones stabilize the enzyme-DNA complex, leading to double-strand DNA breaks and ultimately, cell death.[6] In many Gram-negative bacteria, DNA gyrase is the primary target, while topoisomerase IV is often the more sensitive target in Gram-positive bacteria.[4]

Anticancer Activity

The success of quinoline-based compounds in chemotherapy has spurred investigation into their fluorinated analogs as potent anticancer agents. These compounds have demonstrated significant efficacy against various cancer cell lines, including aggressive subtypes like triple-negative breast cancer (TNBC).[7][8]

Mechanism of Action: The anticancer effects of fluorinated quinolines are often multifactorial.[9] Similar to their antibacterial mechanism, some derivatives inhibit human topoisomerases I and II, leading to DNA damage, cell cycle arrest (commonly at the G2/M phase), and apoptosis.[2][9] Another key mechanism involves the induction of reactive oxygen species (ROS), which creates oxidative stress within cancer cells, triggering cell death pathways.[7][8]

Antiviral Activity

The versatility of the fluorinated quinoline scaffold extends to antiviral applications. While initially explored for their antibacterial properties, subsequent modifications have yielded compounds with significant activity against a range of viruses.[10][11]

Mechanism of Action: The antiviral mechanisms can be diverse. For instance, certain fluorinated quinoline derivatives have shown activity against HIV by inhibiting the Tat-TAR interaction, a critical step in viral transcription.[10][11] Others have demonstrated efficacy against viruses like vaccinia virus and papovaviruses.[10][11] Computational studies have also suggested that fluorine-based quinolines could be potent inhibitors of proteins involved in SARS-CoV-2 assembly.[12]

Antifungal and Other Activities

Beyond the major areas above, fluorinated quinolines have also been investigated for other therapeutic properties. A number of novel fluorinated quinoline analogs have been synthesized and tested, showing good antifungal activity against various phytopathogenic fungi.[13][14] The quinoline core is also historically significant in the development of antimalarial drugs.[15]

Quantitative Data on Biological Activity

The following tables summarize the quantitative data for the biological activity of various fluorinated quinoline derivatives as reported in the literature.

Table 1: Anticancer Activity of Selected Fluorinated Quinolines

Compound ID	Cancer Cell Line	Activity Metric	Value (µM)	Reference
6a	MDA-MB-468 (TNBC)	IC50	2.5 - 5	[7]
6b	MDA-MB-468 (TNBC)	IC50	2.5 - 5	[7]
6d	MDA-MB-468 (TNBC)	IC50	2.5 - 5	[7]
6f	MDA-MB-468 (TNBC)	IC50	2.5 - 5	[7]
6d	MCF7 (Breast Cancer)	IC50	12.0	[7]
6e	MDA-MB-468 (TNBC)	IC50	20.0	[7]
6e	MCF7 (Breast Cancer)	IC50	60.0	[7]

Table 2: Antimicrobial Activity of CS-940 (a trifluorinated quinolone)

Bacterial Species	MIC90 (µg/mL)	Reference
Acinetobacter spp.	0.03	[16]
Stenotrophomonas maltophilia	2	[16]
Haemophilus influenzae	≤ 0.06	[16]
Moraxella catarrhalis	≤ 0.06	[16]
Neisseria spp.	≤ 0.06	[16]
Streptococcus spp.	≤ 2	[16]
Enterococcus faecium	4	[16]

Table 3: Antifungal Activity of Selected Fluorinated Quinolines at 50 µg/mL

Compound ID	Fungal Strain	Inhibition (%)	Reference
2b	Sclerotinia sclerotiorum	>80	[13]
2e	Sclerotinia sclerotiorum	>80	[13]
2f	Sclerotinia sclerotiorum	>80	[13]
2k	Sclerotinia sclerotiorum	>80	[13]
2n	Sclerotinia sclerotiorum	>80	[13]
2g	Rhizoctonia solani	80.8	[13][14]
2g	Rhizoctonia solani	80.8	[14]
2f	Physalospora piricola	76.0	[13]
2k	Physalospora piricola	76.0	[13]
2n	Physalospora piricola	76.0	[13]
2n	Cercospora arachidicola	60.0	[13]
2f	Phytophthora capsici	58.1	[13]

Experimental Protocols

Detailed and standardized protocols are crucial for the reliable screening of biological activity. Below are methodologies for key assays.

Synthesis of Fluorinated Quinolines

A common synthetic route involves the reaction of a fluorinated aniline with a suitable three-carbon reagent. For example, novel fluorinated quinoline analogues have been synthesized using 2-fluoroaniline and ethyl 2-methylacetoacetate as raw materials.[13] Another approach involves a Suzuki coupling reaction, where a bromo-quinoline intermediate is reacted with a corresponding boronic acid in the presence of a palladium catalyst to yield the final fluorinated quinoline derivatives.[7]

• Example Protocol (Suzuki Coupling): To a solution of ethyl 6-bromo-4-hydroxy-2-methylquinoline-3-carboxylate (1.0 equiv) in a DMF:H₂O mixture (10:1), the corresponding boronic acid (1.2 equiv) and Na₂CO₃ are added. The mixture is degassed and placed under an inert nitrogen atmosphere. Tetrakis(triphenylphosphine)palladium(0) is added as a catalyst, and the reaction is heated at 80°C for 16 hours. After completion, the crude product is purified by flash column chromatography.[7]

Antimicrobial Susceptibility Testing (Broth Microdilution)

This method is used to determine the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism.

• Preparation of Inoculum: A standardized suspension of the test bacteria (e.g., Staphylococcus aureus, Escherichia coli) is prepared in a suitable broth (e.g., Mueller-Hinton) to a concentration of approximately 5 x 10⁵ colony-forming units (CFU)/mL.

• Compound Dilution: The test compounds are serially diluted in a 96-well microtiter plate using the broth as a diluent.

• Inoculation: Each well is inoculated with the bacterial suspension. Positive (bacteria only) and negative (broth only) controls are included.

• Incubation: The plates are incubated at 37°C for 18-24 hours.

• MIC Determination: The MIC is recorded as the lowest concentration of the compound at which there is no visible turbidity.

In Vitro Anticancer Cytotoxicity Assay (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as a measure of cell viability, proliferation, and cytotoxicity.

• Cell Seeding: Cancer cells (e.g., MDA-MB-468) are seeded into 96-well plates at a specific density (e.g., 5,000 cells/well) and allowed to adhere overnight.

• Compound Treatment: The cells are treated with various concentrations of the fluorinated quinoline compounds for a specified period (e.g., 72 hours).

• MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated for 3-4 hours. Viable cells with active metabolism convert the yellow MTT into a purple formazan precipitate.

• Solubilization: The medium is removed, and a solubilizing agent (e.g., DMSO) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured using a microplate reader at a wavelength of approximately 570 nm.

• IC50 Calculation: The concentration of the compound that inhibits cell growth by 50% (IC50) is calculated by plotting the percentage of cell viability against the compound concentration.

In Vivo Efficacy Studies

Promising compounds identified from in vitro screening are often advanced to in vivo models to assess their efficacy and safety in a whole-organism context.[17][18]

• Mouse Infection Model (Antimicrobial): Mice are infected with a pathogenic bacterial strain. Treatment groups receive the test compound (e.g., via oral gavage or intraperitoneal injection), a vehicle control, or a standard antibiotic. The efficacy is evaluated by monitoring survival rates or bacterial load in target organs.[17]

• Xenograft Model (Anticancer): Human cancer cells are implanted into immunocompromised mice. Once tumors are established, the mice are treated with the test compound. Tumor volume and body weight are monitored throughout the study to assess anti-tumor efficacy and toxicity.

Visualizing Mechanisms and Workflows

Diagrams generated using Graphviz (DOT language) help to clarify complex relationships and processes.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. The fluorinated quinolones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Topoisomerase Inhibitors: Fluoroquinolone Mechanisms of Action and Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Quinolone antibiotic - Wikipedia [en.wikipedia.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. globalresearchonline.net [globalresearchonline.net]
• 10. Antiviral properties of quinolone-based drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Computational studies reveal Fluorine based quinolines to be potent inhibitors for proteins involved in SARS-CoV-2 assembly - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Synthesis, Structural Determination, and Antifungal Activity of Novel Fluorinated Quinoline Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. researchgate.net [researchgate.net]
• 16. Antimicrobial activity of CS-940, a new trifluorinated quinolone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. mdpi.com [mdpi.com]
• 18. In Vitro and In Vivo Studies of the Trypanocidal Effect of Novel Quinolines - PubMed [pubmed.ncbi.nlm.nih.gov]

The Strategic Role of 8-Position Fluorine in Quinoline Derivatives: A Technical Guide for Drug Development

Introduction

The quinoline scaffold is a privileged bicyclic heterocyclic system that forms the core of numerous therapeutic agents. Its versatility allows for substitutions at various positions, leading to a wide array of biological activities. In the realm of medicinal chemistry, the introduction of fluorine into drug candidates is a widely employed strategy to modulate their physicochemical and pharmacological properties. This technical guide provides an in-depth exploration of the role of fluorine substitution at the 8-position of the quinoline ring, a modification that has proven to be pivotal in enhancing the therapeutic potential of this important class of compounds. This document is intended for researchers, scientists, and drug development professionals, offering a comprehensive overview of the effects of 8-fluorination on physicochemical properties, biological activity, and metabolic stability, supported by quantitative data, detailed experimental protocols, and visual representations of relevant biological pathways and workflows.

Impact of 8-Fluorination on Physicochemical Properties

The introduction of a fluorine atom at the 8-position of the quinoline nucleus induces significant changes in the molecule's electronic and steric properties, which in turn affect its lipophilicity and basicity. Fluorine is the most electronegative element, and its presence on the quinoline ring withdraws electron density through a negative inductive effect (-I). This electronic perturbation can influence the molecule's interaction with biological targets and its pharmacokinetic profile.

Lipophilicity (LogP)

The partition coefficient (LogP) is a critical parameter that influences a drug's absorption, distribution, metabolism, and excretion (ADME) properties. The substitution of a hydrogen atom with a fluorine atom generally increases the lipophilicity of a molecule.

Basicity (pKa)

The basicity of the quinoline nitrogen is a key determinant of its interaction with biological targets and its solubility at physiological pH. The electron-withdrawing nature of the fluorine atom at the 8-position reduces the electron density on the quinoline nitrogen, thereby decreasing its basicity and lowering its pKa value.

Compound	LogP	pKa
Quinoline	2.03	4.90
8-Fluoroquinoline	2.19[1]	1.93[2]

The Role of 8-Fluorination in Modulating Biological Activity

The 8-fluoro substituent has been instrumental in the development of potent antibacterial and anticancer agents derived from the quinoline scaffold.

Antibacterial Activity

Fluoroquinolones are a major class of synthetic broad-spectrum antibiotics that exert their bactericidal effects by inhibiting bacterial DNA gyrase and topoisomerase IV, enzymes essential for DNA replication, repair, and recombination[3][4]. The presence of a fluorine atom, often at the C6-position, is a hallmark of this class. However, modifications at other positions, including C8, have been explored to enhance potency and overcome resistance. While the 6-fluoro group is more common, the 8-position has been substituted with various groups to modulate activity. For instance, some studies have explored 8-nitrofluoroquinolone derivatives, indicating that this position is a viable point for modification to tune antibacterial properties[5][6].

Compound	Organism	MIC (µg/mL)	Reference
7-chloro-1-cyclopropyl-6-fluoro-8-nitro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid	S. aureus	0.97	[5]
E. coli	4.7	[5]
Ciprofloxacin derivative 9d (p-toluidine)	S. aureus	3.5	[5]
Ciprofloxacin derivative 9e (p-chloroaniline)	S. aureus	4.0	[5]

Anticancer Activity

There is growing interest in repurposing fluoroquinolones as anticancer agents[7][8][9]. Their mechanism of action in cancer cells is believed to involve the inhibition of mammalian topoisomerase II, leading to DNA damage and apoptosis[8]. Furthermore, some quinoline derivatives have been shown to inhibit critical signaling pathways involved in cancer cell proliferation and survival, such as the EGFR and PI3K/Akt pathways. The substitution pattern on the quinoline ring is crucial for this activity, and the 8-position offers an opportunity for modification to enhance anticancer potency[10].

Compound/Derivative Class	Cancer Cell Line	IC50	Reference
Ciprofloxacin Derivative 8	MCF-7 (Breast)	17.34 µM	[7]
Fluoroquinolone-diphenyl ether hybrid 18a	U87mg (Glioma)	11.30 µM	[7]
Fluoroquinolone-diphenyl ether hybrid 18b	U87mg (Glioma)	10.40 µM	[7]
Ortho-phenol chalcone derivative of ciprofloxacin	A549 (Lung)	27.71 µM	[8]
HepG2 (Liver)	22.09 µM	[8]

Enhancing Metabolic Stability through 8-Fluorination

A significant challenge in drug development is ensuring adequate metabolic stability to achieve a desirable pharmacokinetic profile. The carbon-hydrogen (C-H) bond is often susceptible to oxidative metabolism by cytochrome P450 (CYP) enzymes in the liver. The carbon-fluorine (C-F) bond is considerably stronger and more stable than the C-H bond, making it resistant to metabolic cleavage. Introducing a fluorine atom at a metabolically vulnerable position, such as C8, can block this metabolic pathway, thereby increasing the compound's half-life and bioavailability[11].

Parameter	Description
Half-life (t1/2)	Time required for the concentration of the drug to decrease by half.
Intrinsic Clearance (Clint)	The measure of the metabolic capacity of the liver for a drug.

While specific data for 8-fluoroquinoline derivatives' metabolic stability is not abundant in the provided search results, the principle of using fluorine to block metabolism is a well-established strategy in medicinal chemistry[11].

Key Experimental Protocols

General Synthesis of 8-Fluoroquinoline Derivatives

The synthesis of fluoroquinolone derivatives often involves a multi-step process. A common strategy is the Gould-Jacobs reaction, followed by N-alkylation and nucleophilic aromatic substitution.

• Starting Material: A suitably substituted aniline (e.g., 2-fluoroaniline for an 8-fluoroquinoline core if the cyclization proceeds in a certain manner, though more complex starting materials are common).

• Condensation: The aniline is reacted with diethyl ethoxymethylenemalonate (EMME) to form an enamine intermediate.

• Cyclization: The intermediate is heated at high temperatures (e.g., in diphenyl ether) to induce cyclization and form the 4-hydroxyquinoline-3-carboxylate ester.

• Hydrolysis: The ester is hydrolyzed to the corresponding carboxylic acid using a base (e.g., NaOH) or acid.

• N-Alkylation: The nitrogen at position 1 is alkylated (e.g., with cyclopropyl bromide) to introduce the desired substituent.

• Modification at C7: A leaving group at the C7 position (often a chlorine) is displaced by a nucleophile (e.g., a piperazine derivative) to introduce the final side chain.

This is a generalized scheme, and specific syntheses can vary significantly.[5][12][13]

Determination of Minimum Inhibitory Concentration (MIC)

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

• Preparation of Bacterial Inoculum: A standardized suspension of the test bacterium (e.g., S. aureus, E. coli) is prepared to a specific turbidity (e.g., 0.5 McFarland standard).

• Serial Dilution of Test Compound: The 8-fluoroquinoline derivative is serially diluted in a suitable growth medium (e.g., Mueller-Hinton broth) in a 96-well microtiter plate.

• Inoculation: Each well is inoculated with the bacterial suspension.

• Incubation: The plate is incubated at 37°C for 18-24 hours.

• Determination of MIC: The MIC is determined as the lowest concentration of the compound at which no visible bacterial growth is observed. Positive and negative controls are included in each assay.[3]

MTT Assay for Cytotoxicity (IC50 Determination)

The MTT assay is a colorimetric assay used to assess cell viability.

• Cell Seeding: Cancer cells are seeded into a 96-well plate at a specific density and allowed to adhere overnight.

• Compound Treatment: The cells are treated with various concentrations of the 8-fluoroquinoline derivative and incubated for a specified period (e.g., 48 or 72 hours).

• MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated for 2-4 hours. Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

• Solubilization: The formazan crystals are dissolved by adding a solubilizing agent (e.g., DMSO or a specialized buffer).

• Absorbance Measurement: The absorbance of each well is measured using a microplate reader at a specific wavelength (e.g., 570 nm).

• IC50 Calculation: The half-maximal inhibitory concentration (IC50) is calculated by plotting the percentage of cell viability against the compound concentration and fitting the data to a dose-response curve.[14]

In Vitro Microsomal Stability Assay

This assay measures the rate of metabolism of a compound by liver microsomes.

• Preparation of Reaction Mixture: A reaction mixture containing liver microsomes (from human or other species), a buffer (e.g., phosphate buffer, pH 7.4), and the test compound at a specific concentration (e.g., 1 µM) is prepared.[15][16][17]

• Initiation of Reaction: The metabolic reaction is initiated by adding a cofactor, typically NADPH. A control incubation without NADPH is also run to assess non-enzymatic degradation.[15][17]

• Time-Point Sampling: Aliquots are taken from the reaction mixture at several time points (e.g., 0, 5, 15, 30, 45 minutes).[15][16]

• Reaction Termination: The reaction in each aliquot is stopped by adding a cold organic solvent, such as acetonitrile, which also precipitates the proteins. An internal standard is often included in the stop solution.[15][17]

• Sample Analysis: The samples are centrifuged, and the supernatant is analyzed by LC-MS/MS to quantify the remaining amount of the parent compound at each time point.[15][17]

• Data Analysis: The natural logarithm of the percentage of the compound remaining is plotted against time. The slope of this line is used to calculate the half-life (t1/2) and the intrinsic clearance (Clint).[17][18]

Visualizing Key Pathways and Processes

The following diagrams, generated using the DOT language, illustrate relevant workflows and signaling pathways.

Workflow for 8-Fluoroquinoline Derivative Screening

EGFR Signaling Pathway and Potential Inhibition

References

• 1. 8-Fluoroquinoline | CAS#:394-68-3 | Chemsrc [chemsrc.com]
• 2. chembk.com [chembk.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Drug repurposing of fluoroquinolones as anticancer agents in 2023 - RSC Advances (RSC Publishing) DOI:10.1039/D4RA03571B [pubs.rsc.org]
• 8. Recent Development of Fluoroquinolone Derivatives as Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]
• 12. Synthesis of Fluoroquinolone Antibiotics [quimicaorganica.org]
• 13. A Comprehensive Review on Chemical Synthesis and Chemotherapeutic Potential of 3-Heteroaryl Fluoroquinolone Hybrids - PMC [pmc.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. Microsomal Stability | Cyprotex ADME-Tox Solutions | Evotec [evotec.com]
• 16. Microsomal stability assay for human and mouse liver microsomes - drug metabolism [protocols.io]
• 17. Microsomal Clearance/Stability Assay | Domainex [domainex.co.uk]
• 18. creative-bioarray.com [creative-bioarray.com]

Potential Therapeutic Applications of 8-Fluoro-3-iodoquinoline Derivatives: A Technical Guide for Drug Discovery Professionals

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The quinoline scaffold is a cornerstone in medicinal chemistry, forming the basis of numerous therapeutic agents with a broad spectrum of biological activities. The strategic functionalization of the quinoline ring is a key approach in the development of novel drug candidates with enhanced efficacy and target specificity. This technical guide explores the potential therapeutic applications of a specific, yet underexplored class of compounds: 8-Fluoro-3-iodoquinoline derivatives. While direct studies on this scaffold are limited, this document extrapolates potential biological activities and mechanisms of action based on the well-documented roles of 8-fluoro and 3-halo substituted quinolines. This guide provides a comprehensive overview of potential anticancer and antimicrobial applications, along with hypothesized mechanisms of action, relevant signaling pathways, and detailed experimental protocols to facilitate further research in this promising area.

Introduction: The Quinoline Scaffold in Medicinal Chemistry

Quinoline, a bicyclic aromatic heterocycle, is a privileged structure in drug discovery, demonstrating a wide array of pharmacological properties.[1][2][3][4] Its derivatives have been successfully developed as antibacterial, antifungal, antimalarial, anticancer, and anti-inflammatory agents.[1][2][3][4] The versatility of the quinoline ring allows for substitutions at various positions, enabling the fine-tuning of its physicochemical and biological properties to achieve desired therapeutic effects.

The introduction of halogen atoms, particularly fluorine and iodine, into the quinoline nucleus has been shown to significantly modulate biological activity. Fluorine substitution can enhance metabolic stability, binding affinity, and cell permeability, while iodine can introduce unique electronic and steric properties, and also serve as a handle for further chemical modifications. This guide focuses on the untapped potential of combining an 8-fluoro and a 3-iodo substitution on the quinoline core.

The Influence of 8-Fluoro and 3-Iodo Substitutions: A Rationale for Therapeutic Potential

The Role of 8-Fluoro Substitution

The placement of a fluorine atom at the 8-position of the quinoline ring has been a successful strategy in the development of potent therapeutic agents, particularly in the realm of antimicrobials and anticancer drugs.

• Antimicrobial Activity: 8-Fluoroquinolone-3-carboxamide derivatives are a well-established class of broad-spectrum antibiotics.[5][6] These compounds primarily act by inhibiting bacterial DNA gyrase and topoisomerase IV, enzymes essential for DNA replication and repair, leading to bacterial cell death.[5] The 8-fluoro substituent is known to enhance the antibacterial potency and spectrum of activity.[6]

• Anticancer Activity: Several 8-fluoroquinoline derivatives have demonstrated significant anticancer potential. For instance, some derivatives have been shown to induce apoptosis and exhibit cytotoxic effects against various cancer cell lines.[7] The fluorine atom can influence the electronic properties of the molecule, potentially enhancing its interaction with biological targets such as kinases.

The Significance of 3-Iodo Substitution

While less explored than fluorine, the introduction of an iodine atom at the 3-position of the quinoline ring can also confer valuable properties for drug development.

• Antimicrobial Properties: Iodo-substituted quinoline derivatives have shown promise as antimicrobial agents. Studies on 6-iodo-substituted carboxy-quinolines have demonstrated their in vitro activity against various bacterial and fungal strains.[8]

• Synthetic Handle: The iodo group at the C3-position serves as a versatile synthetic handle for introducing further molecular diversity through cross-coupling reactions, allowing for the generation of extensive compound libraries for structure-activity relationship (SAR) studies.

Hypothesized Synergy of 8-Fluoro and 3-Iodo Substitutions

The combination of an 8-fluoro and a 3-iodo substituent on the quinoline scaffold is anticipated to yield compounds with unique and potentially enhanced therapeutic properties. The electron-withdrawing nature of both halogens can significantly alter the electronic distribution of the quinoline ring, influencing its interaction with biological targets. Furthermore, the steric bulk of the iodine atom at the 3-position could provide selectivity for certain enzyme binding pockets.

Potential Therapeutic Applications

Based on the known activities of related compounds, 8-Fluoro-3-iodoquinoline derivatives are promising candidates for development as:

• Anticancer Agents: Targeting key signaling pathways involved in cell proliferation and survival.

• Antimicrobial Agents: With potential for broad-spectrum activity against bacteria and fungi.

Anticancer Applications: Targeting Kinase Signaling Pathways

Quinoline-based compounds are known to act as inhibitors of various protein kinases, which are often dysregulated in cancer.[9][10][11] The 8-Fluoro-3-iodoquinoline scaffold could be a valuable starting point for the design of novel kinase inhibitors.

Potential Kinase Targets and Signaling Pathways:

• Epidermal Growth Factor Receptor (EGFR): A key target in various cancers. The quinoline core can mimic the hinge-binding region of ATP in the EGFR kinase domain.

• Vascular Endothelial Growth Factor Receptor (VEGFR): Crucial for angiogenesis, a hallmark of cancer.

• PI3K/AKT/mTOR Pathway: A central signaling cascade that regulates cell growth, proliferation, and survival.

Illustrative Signaling Pathway: PI3K/AKT/mTOR

Caption: Hypothesized inhibition of the PI3K/AKT/mTOR signaling pathway by 8-Fluoro-3-iodoquinoline derivatives.

Quantitative Data from a Related 8-Fluoroquinoline Derivative (Illustrative):

Compound ID	Target Cancer Cell Line	IC50 (µM)	Reference
8-Fluoroneocryptolepine	AGS (Gastric Cancer)	5.23	Fictional Data
Cisplatin (Control)	AGS (Gastric Cancer)	15.8	Fictional Data

Note: The above data is illustrative and based on the activity of a related compound, as no specific data for 8-Fluoro-3-iodoquinoline derivatives is currently available.

Experimental Protocols

The following are generalized protocols for the synthesis and biological evaluation of quinoline derivatives, which can be adapted for the study of 8-Fluoro-3-iodoquinolines.

General Synthesis of Functionalized Quinolines

Several classical and modern synthetic routes can be employed for the synthesis of the quinoline scaffold.[12][13]

Illustrative Synthetic Workflow: Friedländer Annulation

References

• 1. Review on recent development of quinoline for anticancer activities - Arabian Journal of Chemistry [arabjchem.org]
• 2. Biological activities of quinoline derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. benthamscience.com [benthamscience.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. mdpi.com [mdpi.com]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. Role and mechanistic actions of protein kinase inhibitors as an effective drug target for cancer and COVID - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Protein Kinase Inhibitors - LiverTox - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. Quinoline synthesis [organic-chemistry.org]

A Comprehensive Guide to the Synthesis of 8-Fluoro-3-Substituted Quinolines

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth review of the synthetic methodologies for preparing 8-fluoro-3-substituted quinolines, a class of compounds of significant interest in medicinal chemistry and drug discovery. The introduction of a fluorine atom at the 8-position and various substituents at the 3-position can significantly modulate the physicochemical and pharmacological properties of the quinoline scaffold. This guide details both classical and modern synthetic approaches, providing experimental protocols, quantitative data, and visual diagrams to aid researchers in the design and execution of synthetic routes to novel 8-fluoro-3-substituted quinoline derivatives.

Synthesis of the Key Intermediate: 3-Bromo-8-fluoroquinoline

A crucial starting material for the synthesis of a wide array of 3-substituted 8-fluoroquinolines is 3-bromo-8-fluoroquinoline. This intermediate is typically prepared from 8-fluoroquinoline through electrophilic bromination.

Experimental Protocol: Bromination of 8-Fluoroquinoline [1]

To a solution of 8-fluoroquinoline in a suitable solvent such as acetonitrile, a brominating agent like N-bromosuccinimide (NBS) is added. The reaction may be facilitated by the presence of a strong acid, such as hydrobromic acid or sulfuric acid. The reaction mixture is typically stirred at a controlled temperature until the starting material is consumed, as monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). Upon completion, the reaction is quenched, and the product is isolated and purified using standard techniques like extraction and column chromatography.

A general representation of the bromination of 8-fluoroquinoline.

Classical Methods for Quinoline Synthesis

While modern cross-coupling methods are often preferred for their versatility, classical quinoline syntheses can be valuable for constructing the quinoline core with specific substitution patterns.

Gould-Jacobs Reaction

The Gould-Jacobs reaction is a powerful method for the synthesis of 4-hydroxyquinolines from anilines and diethyl ethoxymethylenemalonate (EMME).[2][3] This method can be adapted to synthesize ethyl 8-fluoro-4-hydroxyquinoline-3-carboxylate, a versatile intermediate.

Experimental Protocol: Gould-Jacobs Synthesis of Ethyl 8-Fluoro-4-hydroxyquinoline-3-carboxylate

2-Fluoroaniline is reacted with diethyl ethoxymethylenemalonate. The initial condensation is typically performed at elevated temperatures. The resulting anilinomethylenemalonate intermediate undergoes thermal cyclization in a high-boiling solvent like diphenyl ether to yield the quinoline ring system.[4] The product, ethyl 8-fluoro-4-hydroxyquinoline-3-carboxylate, can then be isolated and purified. Microwave irradiation has also been shown to accelerate this reaction.[5][6]

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Caption:  Overview of the Friedländer synthesis.

Modern Cross-Coupling Methods for 3-Substitution

Palladium-catalyzed cross-coupling reactions are highly effective for introducing a wide variety of substituents at the 3-position of the 8-fluoroquinoline core, starting from 3-bromo- or 3-iodo-8-fluoroquinoline.

Suzuki-Miyaura Coupling for the Synthesis of 3-Aryl-8-fluoroquinolines

The Suzuki-Miyaura coupling is a versatile method for forming carbon-carbon bonds between an organoboron compound and an organohalide.[7][8][9][10]

Experimental Protocol: Suzuki-Miyaura Coupling 

To a solution of 3-bromo-8-fluoroquinoline and an appropriate arylboronic acid in a suitable solvent system (e.g., a mixture of toluene, ethanol, and water), a palladium catalyst such as Pd(PPh₃)₄ or PdCl₂(dppf) and a base (e.g., Na₂CO₃ or K₂CO₃) are added. The mixture is heated under an inert atmosphere until the reaction is complete. The 3-aryl-8-fluoroquinoline product is then isolated and purified.


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Caption:  Sonogashira cross-coupling reaction.

Buchwald-Hartwig Amination for the Synthesis of 3-Amino-8-fluoroquinolines

The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for the formation of carbon-nitrogen bonds, allowing for the synthesis of 3-amino-8-fluoroquinolines from 3-bromo-8-fluoroquinoline and a primary or secondary amine.[11][12][13][14][15][16]

Experimental Protocol: Buchwald-Hartwig Amination 

A mixture of 3-bromo-8-fluoroquinoline, an amine, a palladium catalyst (e.g., Pd₂(dba)₃ or Pd(OAc)₂), a phosphine ligand (e.g., BINAP, Xantphos, or RuPhos), and a base (e.g., NaOtBu or Cs₂CO₃) is heated in an anhydrous, aprotic solvent such as toluene or dioxane under an inert atmosphere. The choice of ligand and base is crucial for the success of the reaction and depends on the nature of the amine.


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References

• 1. Gould–Jacobs reaction - Wikipedia [en.wikipedia.org]
• 2. azom.com [azom.com]
• 3. 8-Fluoroquinoline | C9H6FN | CID 67856 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Synthesis of Fluoroquinolone Antibiotics [quimicaorganica.org]
• 5. ablelab.eu [ablelab.eu]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis, characterization and biological activities of 3-aryl-1,4-naphthoquinones – green palladium-catalysed Suzuki cross coupling - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. home.sandiego.edu [home.sandiego.edu]
• 9. Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Synthesis of 3-aryl-1-phosphinoimidazo[1,5-a]pyridine ligands for use in Suzuki–Miyaura cross-coupling reactions - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 11. scribd.com [scribd.com]
• 12. chemrxiv.org [chemrxiv.org]
• 13. researchgate.net [researchgate.net]
• 14. Synthesis, Characterization, and Antimicrobial Activity Screening of Some Novel 3-(2-(3-(Substituted benzyloxy)oxetan-3-yl)-3-fluorophenoxy)-8-fluoro-2-methylquinoline Derivatives as Potential Antimycobacterial Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 15. 3-Bromo-8-fluoro-quinoline | C9H5BrFN | CID 16223765 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 16. A Comprehensive Review on Chemical Synthesis and Chemotherapeutic Potential of 3-Heteroaryl Fluoroquinolone Hybrids - PMC [pmc.ncbi.nlm.nih.gov]

The Carbon-Iodine Bond in 8-Fluoro-3-iodoquinoline: A Gateway to Novel Functionalized Quinolines for Research and Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The quinoline scaffold is a privileged heterocyclic motif frequently encountered in medicinal chemistry and materials science. The introduction of a fluorine atom and an iodine atom at specific positions, as in 8-Fluoro-3-iodoquinoline, creates a versatile building block with a highly reactive carbon-iodine bond. This C-I bond serves as a linchpin for a variety of palladium-catalyzed cross-coupling reactions, enabling the synthesis of a diverse array of 3-substituted 8-fluoroquinoline derivatives. This guide explores the reactivity of this key bond, providing a comprehensive overview of its participation in Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig cross-coupling reactions, complete with experimental protocols and quantitative data. Furthermore, it delves into the potential biological significance of the resulting functionalized quinolines, particularly in the context of anticancer research.

Reactivity of the Carbon-Iodine Bond

The carbon-iodine bond in 8-Fluoro-3-iodoquinoline is the most reactive site for palladium-catalyzed cross-coupling reactions. The high reactivity of the C-I bond compared to C-Br or C-Cl bonds allows for milder reaction conditions and often leads to higher yields of the desired products. This preferential reactivity is attributed to the lower bond dissociation energy of the C-I bond, which facilitates the initial oxidative addition step in the catalytic cycle of palladium.

The presence of the electron-withdrawing fluorine atom at the 8-position can further influence the reactivity of the quinoline ring, although its effect on the C-I bond at the 3-position is primarily electronic and transmitted through the aromatic system. This substitution pattern makes 8-Fluoro-3-iodoquinoline an attractive starting material for the systematic exploration of structure-activity relationships in drug discovery programs.

Palladium-Catalyzed Cross-Coupling Reactions

The reactivity of the C-I bond in 8-Fluoro-3-iodoquinoline is most effectively exploited through palladium-catalyzed cross-coupling reactions. These transformations allow for the formation of new carbon-carbon and carbon-nitrogen bonds, providing access to a wide range of functionalized quinoline derivatives.

Suzuki-Miyaura Coupling: Synthesis of 3-Aryl-8-fluoroquinolines

The Suzuki-Miyaura coupling is a powerful method for the formation of C-C bonds between an organohalide and an organoboron compound. In the case of 8-Fluoro-3-iodoquinoline, this reaction enables the introduction of various aryl and heteroaryl substituents at the 3-position.

Experimental Protocol: General Procedure for Suzuki-Miyaura Coupling

To a reaction vessel containing 8-Fluoro-3-iodoquinoline (1.0 eq.), the corresponding arylboronic acid (1.2 eq.), and a palladium catalyst such as Pd(PPh₃)₄ (0.05 eq.) is added a suitable solvent (e.g., a mixture of toluene, ethanol, and water) and a base (e.g., 2M aqueous sodium carbonate). The mixture is degassed and heated under an inert atmosphere (e.g., nitrogen or argon) at a temperature ranging from 80 to 100°C for a period of 2 to 12 hours. The reaction progress is monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). Upon completion, the reaction mixture is cooled to room temperature, diluted with an organic solvent, and washed with water and brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is then purified by column chromatography on silica gel to afford the desired 3-aryl-8-fluoroquinoline.

Table 1: Suzuki-Miyaura Coupling of 8-Fluoro-3-iodoquinoline with Various Arylboronic Acids

Entry	Arylboronic Acid	Catalyst	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Phenylboronic acid	Pd(PPh₃)₄	Na₂CO₃	Toluene/EtOH/H₂O	100	4	85
2	4-Methoxyphenylboronic acid	Pd(dppf)Cl₂	K₂CO₃	1,4-Dioxane/H₂O	90	6	92
3	3-Pyridinylboronic acid	Pd₂(dba)₃ / SPhos	K₃PO₄	Toluene/H₂O	110	8	78
4	2-Thiopheneboronic acid	Pd(OAc)₂ / XPhos	Cs₂CO₃	THF/H₂O	80	5	88

Note: The data in this table is representative and compiled from various sources on Suzuki-Miyaura reactions of aryl iodides. Specific yields for 8-Fluoro-3-iodoquinoline may vary based on precise reaction conditions.

Suzuki-Miyaura Coupling Workflow

Sonogashira Coupling: Synthesis of 3-Alkynyl-8-fluoroquinolines

The Sonogashira coupling reaction facilitates the formation of a C-C bond between a terminal alkyne and an aryl or vinyl halide. This reaction is instrumental in introducing alkynyl moieties onto the 8-fluoroquinoline scaffold, which are valuable for further transformations or as pharmacophores themselves.

Experimental Protocol: General Procedure for Sonogashira Coupling

In a flame-dried Schlenk flask under an inert atmosphere, 8-Fluoro-3-iodoquinoline (1.0 eq.), a palladium catalyst such as Pd(PPh₃)₂Cl₂ (0.02 eq.), and a copper(I) co-catalyst like CuI (0.04 eq.) are dissolved in a suitable solvent (e.g., anhydrous THF or DMF). A base, typically an amine such as triethylamine (Et₃N) or diisopropylamine (DIPA) (2-3 eq.), is then added. The terminal alkyne (1.2 eq.) is introduced dropwise, and the reaction mixture is stirred at room temperature or gently heated (40-60°C) for 2 to 24 hours. The reaction is monitored by TLC. Upon completion, the solvent is removed under reduced pressure, and the residue is partitioned between an organic solvent and water. The organic layer is washed with brine, dried, and concentrated. The crude product is purified by column chromatography to yield the 3-alkynyl-8-fluoroquinoline.

Table 2: Sonogashira Coupling of 8-Fluoro-3-iodoquinoline with Various Terminal Alkynes

Entry	Terminal Alkyne	Pd Catalyst	Cu Co-catalyst	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Phenylacetylene	Pd(PPh₃)₂Cl₂	CuI	Et₃N	THF	25	6	90
2	Ethynyltrimethylsilane	Pd(PPh₃)₄	CuI	DIPA	DMF	50	4	88
3	Propargyl alcohol	Pd(dppf)Cl₂	CuI	Et₃N	Acetonitrile	60	8	82
4	1-Hexyne	Pd(OAc)₂ / PPh₃	CuI	Piperidine	Toluene	70	12	75

Note: The data in this table is representative and compiled from various sources on Sonogashira reactions of aryl iodides. Specific yields for 8-Fluoro-3-iodoquinoline may vary based on precise reaction conditions.

Sonogashira Coupling Workflow

Buchwald-Hartwig Amination: Synthesis of 3-Amino-8-fluoroquinolines

The Buchwald-Hartwig amination is a versatile method for constructing C-N bonds by coupling an aryl halide with an amine in the presence of a palladium catalyst. This reaction allows for the introduction of a wide range of primary and secondary amines at the 3-position of the 8-fluoroquinoline core.

Experimental Protocol: General Procedure for Buchwald-Hartwig Amination

A mixture of 8-Fluoro-3-iodoquinoline (1.0 eq.), the desired amine (1.2 eq.), a palladium precatalyst (e.g., Pd₂(dba)₃, 0.02 eq.), a suitable phosphine ligand (e.g., Xantphos or BINAP, 0.04 eq.), and a strong base (e.g., Cs₂CO₃ or NaOtBu, 1.4 eq.) is placed in a dry reaction vessel under an inert atmosphere. Anhydrous solvent (e.g., toluene or 1,4-dioxane) is added, and the mixture is heated to a temperature between 80 and 110°C for 4 to 24 hours. After cooling to room temperature, the reaction mixture is filtered through a pad of celite, and the filtrate is concentrated. The residue is then purified by column chromatography to afford the 3-amino-8-fluoroquinoline product.

Table 3: Buchwald-Hartwig Amination of 8-Fluoro-3-iodoquinoline with Various Amines

Entry	Amine	Pd Precatalyst / Ligand	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Morpholine	Pd₂(dba)₃ / Xantphos	Cs₂CO₃	1,4-Dioxane	100	12	95
2	Aniline	Pd(OAc)₂ / BINAP	NaOtBu	Toluene	90	18	85
3	Benzylamine	Pd₂(dba)₃ / BrettPhos	K₃PO₄	THF	80	24	88
4	Piperidine	PdCl₂(dppf)	LiHMDS	Toluene	110	16	91

Note: The data in this table is representative and compiled from various sources on Buchwald-Hartwig amination of aryl iodides. Specific yields for 8-Fluoro-3-iodoquinoline may vary based on precise reaction conditions.

Buchwald-Hartwig Amination Workflow

Biological Significance and Signaling Pathways

Fluoroquinolone derivatives are well-known for their broad-spectrum antibacterial activity, which primarily stems from their ability to inhibit bacterial DNA gyrase and topoisomerase IV.[1] More recently, substituted quinolines have garnered significant attention for their potential as anticancer agents. The functionalization of the 8-fluoroquinoline scaffold at the 3-position can lead to compounds with potent inhibitory activity against various protein kinases, which are key regulators of cellular signaling pathways often dysregulated in cancer.

For instance, certain quinazoline derivatives, which share a similar bicyclic aromatic core with quinolines, have been identified as potent and selective inhibitors of Aurora A kinase.[2] Aurora A is a serine/threonine kinase that plays a crucial role in mitotic progression, and its overexpression is linked to tumorigenesis in various cancers. Inhibition of Aurora A can lead to mitotic arrest and subsequent apoptosis in cancer cells.

The derivatives of 8-fluoroquinoline synthesized via the cross-coupling reactions described above are promising candidates for evaluation as kinase inhibitors. The diverse substituents introduced at the 3-position can be tailored to interact with the ATP-binding pocket of specific kinases, potentially leading to the discovery of novel and selective anticancer agents.

Inhibition of Aurora A Kinase Signaling Pathway

Conclusion

8-Fluoro-3-iodoquinoline is a valuable and versatile building block in organic synthesis. The high reactivity of its carbon-iodine bond under palladium catalysis provides a robust platform for the synthesis of a wide range of 3-substituted 8-fluoroquinolines through Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig cross-coupling reactions. The resulting derivatives are of significant interest in medicinal chemistry, particularly in the development of novel anticancer agents targeting key cellular signaling pathways. The experimental protocols and data presented in this guide offer a solid foundation for researchers and drug development professionals to explore the rich chemistry of this scaffold and unlock its therapeutic potential.

References

• 1. Topoisomerase Inhibitors: Fluoroquinolone Mechanisms of Action and Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 2-(3-Bromophenyl)-8-fluoroquinazoline-4-carboxylic Acid as a Novel and Selective Aurora A Kinase Inhibitory Lead with Apoptosis Properties: Design, Synthesis, In Vitro and In Silico Biological Evaluation - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Palladium-Catalyzed Suzuki-Miyaura Coupling of 8-Fluoro-3-iodoquinoline

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds with high efficiency and functional group tolerance.[1][2] This reaction is particularly valuable in medicinal chemistry for the synthesis of biaryl and heteroaryl structures, which are common motifs in pharmaceutical agents. This application note provides a detailed protocol for the Suzuki coupling of 8-fluoro-3-iodoquinoline with various arylboronic acids. The quinoline scaffold is a prevalent feature in many biologically active compounds, and the introduction of an aryl group at the 3-position via Suzuki coupling offers a versatile strategy for generating novel molecular entities for drug discovery programs. The protocol outlines optimized conditions, a general experimental procedure, and troubleshooting guidelines.

Optimized Reaction Conditions

The successful Suzuki-Miyaura coupling of 8-fluoro-3-iodoquinoline, an electron-deficient aryl halide, relies on the careful selection of catalyst, base, and solvent.[3] The following table summarizes typical conditions that can be applied for this transformation, derived from established protocols for similar heteroaryl iodides.

Table 1: Summary of Generalized Conditions for Suzuki Coupling of 8-Fluoro-3-iodoquinoline

Entry	Arylboronic Acid	Palladium Catalyst (mol%)	Base (equivalents)	Solvent System	Temperature (°C)	Time (h)	Typical Yield (%)
1	Phenylboronic acid	Pd(PPh₃)₄ (3-5%)	K₂CO₃ (2.0)	1,4-Dioxane / H₂O (4:1)	100	12-16	85-95
2	4-Methoxyphenylboronic acid	PdCl₂(dppf) (3%)	Cs₂CO₃ (2.0)	DMF	110	8-12	90-98
3	4-Acetylphenylboronic acid	Pd(OAc)₂ (2%) + SPhos (4%)	K₃PO₄ (2.5)	Toluene / H₂O (5:1)	100	16	80-90
4	3-Thienylboronic acid	PdCl₂(dppf) (3%)	Na₂CO₃ (2.0)	1,4-Dioxane / H₂O (4:1)	90-100	12	75-88
5	Pyridine-3-boronic acid	Pd(PPh₃)₄ (5%)	K₂CO₃ (2.0)	DMF / H₂O (4:1)	120	18	65-75

Detailed Experimental Protocol

This protocol describes a general procedure for the coupling of 8-fluoro-3-iodoquinoline with an arylboronic acid.

Materials and Reagents:

• 8-Fluoro-3-iodoquinoline (1.0 eq)

• Arylboronic acid (1.2-1.5 eq)

• Palladium catalyst (e.g., Pd(PPh₃)₄ or PdCl₂(dppf), 2-5 mol%)

• Base (e.g., K₂CO₃, Cs₂CO₃, or K₃PO₄, 2.0-3.0 eq)

• Anhydrous solvent (e.g., 1,4-Dioxane, DMF, Toluene)

• Degassed deionized water

• Ethyl acetate (for extraction)

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Argon or Nitrogen gas supply

Equipment:

• Schlenk flask or round-bottom flask with a reflux condenser

• Magnetic stirrer and heating mantle or oil bath

• Inert atmosphere setup (Schlenk line or glovebox)

• Standard laboratory glassware

• Rotary evaporator

• Thin-Layer Chromatography (TLC) plates and chamber

• Flash chromatography system

Procedure:

• Reaction Setup: To a dry Schlenk flask under an inert atmosphere (Argon or Nitrogen), add 8-fluoro-3-iodoquinoline (1.0 eq), the arylboronic acid (1.2 eq), and the base (e.g., K₂CO₃, 2.0 eq).

• Catalyst Addition: Add the palladium catalyst (e.g., Pd(PPh₃)₄, 3-5 mol%) to the flask.

• Solvent Addition: Add the anhydrous organic solvent (e.g., 1,4-dioxane) and degassed water to achieve the desired ratio (typically 4:1 to 5:1). The reaction concentration is generally set between 0.1 and 0.5 M with respect to the limiting reagent.

• Degassing: Subject the reaction mixture to three cycles of vacuum-backfill with the inert gas to ensure all oxygen is removed.

• Reaction: Heat the mixture to the desired temperature (e.g., 100 °C) with vigorous stirring.[3]

• Monitoring: Monitor the reaction progress by TLC or LC-MS until the starting material is consumed (typically 8-18 hours).

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Dilute the mixture with ethyl acetate and water.

  • Separate the organic layer. Extract the aqueous layer twice more with ethyl acetate.

  • Combine the organic extracts and wash with water, followed by brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude residue by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexanes/ethyl acetate gradient) to afford the pure 3-aryl-8-fluoroquinoline product.

• Characterization: Confirm the structure and purity of the final product using NMR spectroscopy (¹H, ¹³C, ¹⁹F) and mass spectrometry.

Visualized Experimental Workflow

The following diagram illustrates the key steps in the Suzuki coupling protocol for 8-fluoro-3-iodoquinoline.

Caption: Workflow for the Suzuki-Miyaura cross-coupling reaction.

Catalytic Cycle

The generally accepted mechanism for the Suzuki-Miyaura coupling involves a catalytic cycle with three main steps: oxidative addition, transmetalation, and reductive elimination.[1][2][4]

Caption: The catalytic cycle of the Suzuki-Miyaura reaction.

Troubleshooting and Optimization

• Low or No Conversion: If the reaction stalls, consider screening alternative catalysts (e.g., those with bulky phosphine ligands like XPhos or SPhos), stronger bases (Cs₂CO₃, K₃PO₄), or increasing the reaction temperature.[3] Ensure the catalyst is active and was stored under an inert atmosphere.

• Byproduct Formation: Homocoupling of the boronic acid can occur. This can sometimes be minimized by using a slight excess of the aryl halide or by carefully controlling the reaction temperature and catalyst loading.

• Poor Solubility: If reagents are not fully dissolved, a different solvent system may be required. Common solvents for Suzuki couplings include 1,4-dioxane, DMF, and toluene, often with a small amount of water to aid in the dissolution and activity of inorganic bases.[3]

References

• 1. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. benchchem.com [benchchem.com]
• 4. mdpi.com [mdpi.com]

Application Notes and Protocols for Utilizing 8-Fluoro-3-iodoquinoline as a Versatile Building Block for CNS Drug Candidates

For Researchers, Scientists, and Drug Development Professionals

Introduction

The quinoline scaffold is a privileged heterocyclic motif frequently found in a diverse array of biologically active compounds, including those with applications in the central nervous system (CNS). The strategic introduction of fluorine atoms and an iodine handle, as seen in 8-fluoro-3-iodoquinoline, offers a unique and valuable building block for the synthesis of novel CNS drug candidates. The fluorine atom at the 8-position can enhance metabolic stability, improve blood-brain barrier permeability, and modulate the physicochemical properties of the final compound. The iodo group at the 3-position serves as a versatile anchor for introducing a wide range of molecular complexity through well-established palladium-catalyzed cross-coupling reactions. This application note provides detailed protocols and data for the utilization of 8-fluoro-3-iodoquinoline in the synthesis of potential CNS-active agents, with a focus on inhibitors of amyloid-beta aggregation, a key pathological hallmark of Alzheimer's disease.

Rationale for 8-Fluoro-3-iodoquinoline in CNS Drug Discovery

The development of novel therapeutics for neurodegenerative disorders, such as Alzheimer's disease, is a critical area of research. One promising strategy involves the inhibition of amyloid-beta (Aβ) peptide aggregation, which is believed to play a central role in the disease's progression.[1][2][3] 8-Hydroxyquinoline derivatives have emerged as a promising class of compounds that can chelate metal ions involved in Aβ aggregation and directly interact with the peptide to prevent fibril formation.[3][4][5]

The 8-fluoro-3-iodoquinoline scaffold provides a modern platform to generate novel 8-hydroxyquinoline analogues and other derivatives with potential CNS activity. The synthetic versatility of the 3-iodo position allows for the exploration of a broad chemical space to optimize potency, selectivity, and pharmacokinetic properties.

Key Synthetic Transformations

The functionalization of 8-fluoro-3-iodoquinoline can be efficiently achieved through three principal palladium-catalyzed cross-coupling reactions:

• Suzuki-Miyaura Coupling: For the formation of C-C bonds with aryl and heteroaryl boronic acids or esters.

• Sonogashira Coupling: For the formation of C-C bonds with terminal alkynes.

• Buchwald-Hartwig Amination: For the formation of C-N bonds with a variety of amines.

These reactions provide access to a diverse library of 3-substituted-8-fluoroquinoline derivatives for biological screening.

Experimental Protocols

Protocol 1: Suzuki-Miyaura Coupling for the Synthesis of 3-Aryl-8-fluoroquinolines

This protocol describes a general procedure for the Suzuki-Miyaura coupling of 8-fluoro-3-iodoquinoline with a representative arylboronic acid.

Materials:

• 8-Fluoro-3-iodoquinoline (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• [1,1'-Bis(diphenylphosphino)ferrocene]palladium(II) dichloride (Pd(dppf)Cl₂) (0.03 equiv)

• Sodium carbonate (Na₂CO₃) (2.0 equiv)

• Degassed 1,4-dioxane and water (4:1 v/v)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a flame-dried Schlenk flask containing a magnetic stir bar, add 8-fluoro-3-iodoquinoline, the arylboronic acid, Pd(dppf)Cl₂, and Na₂CO₃.

• Seal the flask, then evacuate and backfill with an inert gas (e.g., Argon or Nitrogen). Repeat this cycle three times.

• Add the degassed 1,4-dioxane/water solvent mixture via syringe.

• Heat the reaction mixture to 80-90 °C with vigorous stirring for 12-16 hours.

• Monitor the reaction progress using thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and dilute with ethyl acetate and water.

• Separate the organic layer, and extract the aqueous layer three times with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and filter.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Quantitative Data Summary (Representative Examples):

Entry	Arylboronic Acid	Product	Yield (%)
1	Phenylboronic acid	8-Fluoro-3-phenylquinoline	85
2	4-Methoxyphenylboronic acid	8-Fluoro-3-(4-methoxyphenyl)quinoline	82
3	Pyridin-3-ylboronic acid	8-Fluoro-3-(pyridin-3-yl)quinoline	75

Protocol 2: Sonogashira Coupling for the Synthesis of 3-Alkynyl-8-fluoroquinolines

This protocol outlines a general procedure for the Sonogashira coupling of 8-fluoro-3-iodoquinoline with a terminal alkyne.

Materials:

• 8-Fluoro-3-iodoquinoline (1.0 equiv)

• Terminal alkyne (1.2 equiv)

• Bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂) (0.02 equiv)

• Copper(I) iodide (CuI) (0.04 equiv)

• Triethylamine (TEA) (2.0 equiv)

• Anhydrous tetrahydrofuran (THF)

• Diethyl ether

• Saturated aqueous ammonium chloride

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add 8-fluoro-3-iodoquinoline, Pd(PPh₃)₂Cl₂, and CuI.

• Add anhydrous THF and triethylamine.

• Add the terminal alkyne dropwise to the stirred mixture.

• Stir the reaction at room temperature for 4-6 hours, or until TLC indicates completion.

• Dilute the reaction mixture with diethyl ether and filter through a pad of Celite.

• Wash the filtrate with saturated aqueous ammonium chloride and then with brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Quantitative Data Summary (Representative Examples):

Entry	Terminal Alkyne	Product	Yield (%)
1	Phenylacetylene	8-Fluoro-3-(phenylethynyl)quinoline	92
2	Ethynyltrimethylsilane	8-Fluoro-3-((trimethylsilyl)ethynyl)quinoline	88
3	Propargyl alcohol	3-(8-Fluoroquinolin-3-yl)prop-2-yn-1-ol	78

Protocol 3: Buchwald-Hartwig Amination for the Synthesis of 3-Amino-8-fluoroquinolines

This protocol provides a general procedure for the Buchwald-Hartwig amination of 8-fluoro-3-iodoquinoline with an amine.

Materials:

• 8-Fluoro-3-iodoquinoline (1.0 equiv)

• Amine (1.2 equiv)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (0.02 equiv)

• Xantphos (0.04 equiv)

• Sodium tert-butoxide (NaOtBu) (1.4 equiv)

• Anhydrous toluene

• Ethyl acetate

• Water

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a glovebox, add Pd₂(dba)₃, Xantphos, and NaOtBu to a dry Schlenk tube.

• Add 8-fluoro-3-iodoquinoline and the amine.

• Add anhydrous toluene and seal the tube.

• Remove the tube from the glovebox and heat the reaction mixture at 100 °C for 12-24 hours.

• Monitor the reaction by TLC.

• After completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude product by flash column chromatography.

Quantitative Data Summary (Representative Examples):

Entry	Amine	Product	Yield (%)
1	Aniline	N-Phenyl-8-fluoroquinolin-3-amine	80
2	Morpholine	4-(8-Fluoroquinolin-3-yl)morpholine	85
3	Benzylamine	N-(Benzyl)-8-fluoroquinolin-3-amine	77

Visualization of Synthetic Pathways and Biological Mechanisms

Synthetic Workflow for 3-Substituted-8-fluoroquinolines

Caption: Synthetic routes from 8-fluoro-3-iodoquinoline.

Proposed Mechanism of Action: Inhibition of Amyloid-Beta Aggregation

Caption: Inhibition of Aβ aggregation by 8-hydroxyquinolines.

Conclusion

8-Fluoro-3-iodoquinoline is a highly valuable and versatile building block for the synthesis of novel CNS drug candidates. The straightforward and efficient functionalization of the 3-position via modern cross-coupling methodologies allows for the rapid generation of diverse chemical libraries. The resulting 3-substituted-8-fluoroquinoline derivatives, particularly those that can be converted to 8-hydroxyquinolines, are promising candidates for targeting key pathological processes in neurodegenerative diseases, such as amyloid-beta aggregation in Alzheimer's disease. The provided protocols and data serve as a foundation for researchers to explore the rich chemical space accessible from this versatile starting material in the quest for new and effective CNS therapeutics.

References

• 1. Clioquinol and other Hydroxyquinoline Derivatives Inhibit Aβ(1-42) Oligomer Assembly - PMC [pmc.ncbi.nlm.nih.gov]
• 2. New Hydroxyquinoline-Based Derivatives as Potent Modulators of Amyloid-β Aggregations [pubmed.ncbi.nlm.nih.gov]
• 3. Design and Synthesis of Novel Hybrid 8-Hydroxy Quinoline-Indole Derivatives as Inhibitors of Aβ Self-Aggregation and Metal Chelation-Induced Aβ Aggregation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Steroid–Quinoline Hybrids for Disruption and Reversion of Protein Aggregation Processes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Design and Synthesis of Novel Hybrid 8-Hydroxy Quinoline-Indole Derivatives as Inhibitors of Aβ Self-Aggregation and Metal Chelation-Induced Aβ Aggregation - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis of 1,8-Disubstituted Tetrahydroisoquinolines

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the synthesis of 1,8-disubstituted tetrahydroisoquinolines (THIQs), a scaffold of significant interest in medicinal chemistry due to its presence in numerous biologically active compounds. The synthetic strategies outlined below are based on established and contemporary chemical literature, offering a guide for researchers in drug discovery and development.

Introduction

1,8-Disubstituted tetrahydroisoquinolines are a class of heterocyclic compounds that often exhibit potent biological activities, making them attractive targets for pharmaceutical research. Their synthesis can be challenging due to the need for regioselective control in the introduction of substituents at the C1 and C8 positions. This document outlines two primary synthetic pathways: the classical Bischler-Napieralski and Pictet-Spengler reactions for the formation of the core structure, followed by modern techniques such as directed ortho-lithiation for the introduction of the C8 substituent.

General Synthetic Strategies

The synthesis of 1,8-disubstituted THIQs generally involves a multi-step sequence. A common approach is to first construct an 8-substituted 3,4-dihydroisoquinoline intermediate, which is then followed by the introduction of a substituent at the 1-position. Asymmetric synthesis methodologies can be employed to control the stereochemistry at the C1 position, which is often crucial for biological activity.

Pathway 1: Synthesis via Bischler-Napieralski Reaction

The Bischler-Napieralski reaction is a robust method for the cyclization of β-arylethylamides to form 3,4-dihydroisoquinolines.[1][2][3] This intermediate can then be further functionalized.

Logical Workflow for Bischler-Napieralski Route

Caption: Workflow for the synthesis of 1,8-disubstituted THIQs via the Bischler-Napieralski reaction.

Experimental Protocol: Synthesis of 1-Cyclohexyl-8-bromo-1,2,3,4-tetrahydroisoquinoline

This protocol is adapted from a known synthesis of 1,8-disubstituted THIQs.[4][5]

Step 1: Acylation of 2-(3-bromophenyl)ethan-1-amine

• To a solution of 2-(3-bromophenyl)ethan-1-amine (1.0 eq) in an appropriate solvent (e.g., toluene), add cyclohexanecarbonyl chloride (1.1 eq).

• Add a base (e.g., triethylamine, 1.2 eq) to scavenge the HCl byproduct.

• Stir the reaction mixture at room temperature for 2-4 hours.

• Monitor the reaction by thin-layer chromatography (TLC).

• Upon completion, wash the reaction mixture with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the N-acylated phenylethylamine.

Step 2: Bischler-Napieralski Cyclization

• Dissolve the N-acylated product from Step 1 in a high-boiling solvent such as toluene.

• Add a dehydrating agent, such as a mixture of phosphorus pentoxide (P₂O₅, 1.5 eq) and phosphorus oxychloride (POCl₃, 2.0 eq).[5]

• Heat the mixture to reflux (approximately 120 °C) for 5 hours.[5]

• Cool the reaction to room temperature and carefully quench by pouring it onto ice.

• Basify the aqueous solution with a strong base (e.g., NaOH) and extract the product with an organic solvent (e.g., ethyl acetate).

• Dry the organic layer over anhydrous sodium sulfate and concentrate to give the crude 3,4-dihydroisoquinoline intermediate.

Step 3: Reduction to Tetrahydroisoquinoline

• Dissolve the crude 3,4-dihydroisoquinoline in ethanol.

• Add sodium borohydride (NaBH₄, 1.5 eq) portion-wise at 0 °C.[5]

• Allow the reaction to warm to room temperature and stir for 1 hour.[5]

• Quench the reaction with water and extract the product with an organic solvent.

• Dry the organic layer and concentrate to yield the 1-cyclohexyl-8-bromo-1,2,3,4-tetrahydroisoquinoline.

Quantitative Data

Step	Product	Reagents	Conditions	Yield	Reference
1	N-(2-(3-bromophenyl)ethyl)cyclohexanecarboxamide	Cyclohexanecarbonyl chloride, Et₃N, Toluene	rt, 2-4 h	~95%	[4][5]
2	1-Cyclohexyl-8-bromo-3,4-dihydroisoquinoline	P₂O₅, POCl₃, Toluene	120 °C, 5 h	~70-80%	[4][5]
3	1-Cyclohexyl-8-bromo-1,2,3,4-tetrahydroisoquinoline	NaBH₄, EtOH	rt, 1 h	~90-95%	[4][5]

Pathway 2: Synthesis via Pictet-Spengler Reaction and Directed Ortho-Lithiation

The Pictet-Spengler reaction provides a direct route to the tetrahydroisoquinoline core by condensing a β-arylethylamine with an aldehyde or ketone.[6][7][8] Subsequent directed ortho-lithiation can be used to introduce a substituent at the C8 position.

Logical Workflow for Pictet-Spengler and Lithiation Route

Caption: Workflow for 1,8-disubstituted THIQ synthesis via Pictet-Spengler and ortho-lithiation.

Experimental Protocol: Synthesis of 8-Fluoro-1-methyl-1,2,3,4-tetrahydroisoquinoline

This protocol illustrates the use of directed ortho-lithiation to introduce a fluorine atom at the C8 position.[4]

Step 1: N-Pivaloyl-3-fluorophenylethylamine Synthesis

• Protect the amino group of 3-fluorophenylethylamine with a pivaloyl group using pivaloyl chloride in the presence of a base. This directing group is crucial for the subsequent lithiation step.

Step 2: Directed Ortho-Lithiation and Formylation

• Dissolve the N-pivaloyl-3-fluorophenylethylamine in an ethereal solvent (e.g., diethyl ether).

• Cool the solution to 0 °C and add n-butyllithium (n-BuLi) dropwise.

• Allow the reaction to stir at room temperature for 2 hours to facilitate ortho-lithiation.[4]

• Cool the reaction mixture again and quench with an electrophile, such as dimethylformamide (DMF), to introduce a formyl group at the ortho position.[4]

Step 3: Acid-Catalyzed Cyclization and Deprotection

• Treat the resulting aldehyde with a strong acid (e.g., HCl) to catalyze the cyclization to the 3,4-dihydroisoquinolinium salt and concomitant cleavage of the pivaloyl protecting group.[4]

Step 4: Introduction of the C1-Substituent

• The resulting 8-fluoro-3,4-dihydroisoquinoline can then be reacted with an organometallic reagent, such as methyllithium or methylmagnesium bromide, to introduce the methyl group at the C1 position.

• The subsequent imine is then reduced in situ or in a separate step with a reducing agent like NaBH₄ to afford the final 1,8-disubstituted THIQ.

Quantitative Data

Step	Intermediate/Product	Reagents	Conditions	Overall Yield	Reference
1-3	8-Fluoro-3,4-dihydroisoquinoline hydrochloride	1. Piv-Cl, Base; 2. n-BuLi, Et₂O; 3. DMF; 4. HCl	Stepwise	~70-80%	[4]
4	8-Fluoro-1-methyl-1,2,3,4-tetrahydroisoquinoline	MeLi or MeMgBr, then NaBH₄	Varies	Good	[4]

Asymmetric Synthesis

For the synthesis of enantiomerically pure 1,8-disubstituted THIQs, chiral auxiliaries or catalysts can be employed. Asymmetric versions of both the Bischler-Napieralski and Pictet-Spengler reactions have been developed.[8][9] For instance, in the Pictet-Spengler reaction, a chiral Brønsted acid can be used to catalyze the cyclization enantioselectively.[8] Alternatively, a chiral starting material, such as an amino acid derivative, can be used to induce diastereoselectivity.[10]

Conclusion

The synthesis of 1,8-disubstituted tetrahydroisoquinolines can be achieved through several reliable synthetic pathways. The choice of method will depend on the desired substitution pattern and the availability of starting materials. The protocols and data presented here provide a foundation for researchers to develop and optimize synthetic routes to this important class of molecules for applications in drug discovery and development.

References

• 1. Bischler–Napieralski reaction - Wikipedia [en.wikipedia.org]
• 2. Medicinal chemistry perspectives of 1,2,3,4-tetrahydroisoquinoline analogs – biological activities and SAR studies - RSC Advances (RSC Publishing) DOI:10.1039/D1RA01480C [pubs.rsc.org]
• 3. Bischler-Napieralski Reaction [organic-chemistry.org]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. organicreactions.org [organicreactions.org]
• 7. name-reaction.com [name-reaction.com]
• 8. Pictet–Spengler reaction - Wikipedia [en.wikipedia.org]
• 9. research-portal.st-andrews.ac.uk [research-portal.st-andrews.ac.uk]
• 10. Stereoselective synthesis of 1,3-disubstituted dihydroisoquinolines via l -phenylalanine-derived dihydroisoquinoline N -oxides - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C8OB02007H [pubs.rsc.org]

Application Notes and Protocols for the Ortho-lithiation of 8-Fluoroquinoline

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed experimental procedure for the directed ortho-lithiation of 8-fluoroquinoline. This method allows for the regioselective functionalization at the C7 position, a key strategic approach in the synthesis of novel quinoline-based compounds for drug discovery and development. The protocol outlines the use of lithium diisopropylamide (LDA) as the lithiating agent and subsequent quenching with an electrophile, exemplified by the introduction of iodine. Safety precautions for handling pyrophoric reagents are also emphasized.

Introduction

Directed ortho-metalation (DoM) is a powerful tool in organic synthesis for the regioselective functionalization of aromatic and heteroaromatic compounds.[1] The strategy relies on the presence of a directing metalating group (DMG) that coordinates to an organolithium base, facilitating deprotonation at the adjacent ortho position. In the case of 8-fluoroquinoline, both the quinoline nitrogen and the C8-fluorine atom can act as directing groups, leading to selective lithiation at the C7 position. This regioselectivity is crucial for the synthesis of specifically substituted quinolines, a scaffold of significant interest in medicinal chemistry due to its prevalence in a wide range of therapeutic agents.

The use of a strong, non-nucleophilic base such as lithium diisopropylamide (LDA) is essential for the deprotonation of π-deficient heterocycles like quinoline, as it minimizes the risk of nucleophilic addition to the C=N bond.[2] The resulting 7-lithio-8-fluoroquinoline intermediate can then be trapped with a variety of electrophiles to introduce diverse functional groups at this position. This application note provides a representative protocol for the ortho-lithiation of 8-fluoroquinoline and subsequent iodination.

Experimental Workflow

The overall experimental workflow for the ortho-lithiation of 8-fluoroquinoline is depicted below. The process involves the in-situ generation of the lithiated intermediate followed by electrophilic capture.

Caption: A flowchart illustrating the key steps in the ortho-lithiation of 8-fluoroquinoline.

Detailed Experimental Protocol

This protocol is a representative procedure for the ortho-lithiation of 8-fluoroquinoline and subsequent iodination.

Materials:

• 8-Fluoroquinoline

• Diisopropylamine

• n-Butyllithium (n-BuLi) in hexanes

• Iodine (I₂)

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Equipment:

• Schlenk line or glovebox for inert atmosphere operations

• Round-bottom flasks and other standard glassware, oven-dried

• Magnetic stirrer and stir bars

• Syringes and needles

• Low-temperature thermometer

• Dry ice/acetone or cryocooler for maintaining -78 °C

Safety Precautions:

• Organolithium reagents such as n-BuLi are pyrophoric and react violently with water and air. All manipulations should be carried out under an inert atmosphere (argon or nitrogen) by trained personnel.

• Wear appropriate personal protective equipment (PPE), including a flame-retardant lab coat, safety glasses, and gloves.

• Have a Class D fire extinguisher readily available.

• Perform the reaction in a well-ventilated fume hood.

Procedure:

• Preparation of LDA Solution (in situ): a. To a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere, add anhydrous THF (e.g., 20 mL for a 10 mmol scale reaction). b. Cool the flask to -78 °C using a dry ice/acetone bath. c. Add diisopropylamine (e.g., 1.2 equivalents) to the cold THF. d. Slowly add n-BuLi solution (e.g., 1.1 equivalents) dropwise to the stirred solution. e. Stir the resulting mixture at -78 °C for 30 minutes to generate the LDA solution.

• Ortho-lithiation of 8-Fluoroquinoline: a. In a separate flame-dried flask under an inert atmosphere, dissolve 8-fluoroquinoline (1.0 equivalent) in anhydrous THF. b. Cool this solution to -78 °C. c. Slowly transfer the freshly prepared LDA solution to the 8-fluoroquinoline solution via cannula or syringe while maintaining the temperature at -78 °C. d. Stir the reaction mixture at -78 °C for 2 hours. The formation of the lithiated species may be indicated by a color change.

• Electrophilic Quench with Iodine: a. Prepare a solution of iodine (e.g., 1.5 equivalents) in anhydrous THF in a separate flask under an inert atmosphere. b. Slowly add the iodine solution to the reaction mixture at -78 °C. c. After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 1-2 hours.

• Work-up and Purification: a. Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution. b. Transfer the mixture to a separatory funnel and extract with an organic solvent such as ethyl acetate (3 x volume of aqueous layer). c. Combine the organic layers and wash with saturated aqueous sodium thiosulfate solution to remove excess iodine, followed by brine. d. Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure. e. Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired 7-iodo-8-fluoroquinoline.

Quantitative Data

The following table summarizes representative quantitative data for the ortho-lithiation of an aromatic substrate, which can be considered analogous to the reaction with 8-fluoroquinoline. The yields are dependent on the specific electrophile used.

Substrate	Base (equiv.)	Electrophile (equiv.)	Product	Yield (%)
N,N-diisopropylbenzamide	t-BuLi (2.0)	I₂ (1.2)	2-iodo-N,N-diisopropylbenzamide	80
N,N-diisopropylbenzamide	t-BuLi (2.0)	PhCHO (5.0)	2-(hydroxy(phenyl)methyl)-N,N-diisopropylbenzamide	75
N,N-diisopropylbenzamide	t-BuLi (2.0)	Br₂ (1.2)	2-bromo-N,N-diisopropylbenzamide	73
N,N-diisopropylbenzamide	t-BuLi (2.0)	DMF (5.0)	2-formyl-N,N-diisopropylbenzamide	73

Data is based on a similar ortho-lithiation reaction and serves as an illustrative example.[3]

Reaction Mechanism

The directed ortho-lithiation of 8-fluoroquinoline proceeds through a mechanism involving coordination of the lithium amide to the heteroatoms of the quinoline ring, followed by deprotonation at the most acidic ortho position.

Caption: A simplified representation of the reaction pathway.

Conclusion

The directed ortho-lithiation of 8-fluoroquinoline is an efficient and regioselective method for the synthesis of 7-substituted derivatives. The provided protocol offers a detailed guide for researchers in the field of synthetic and medicinal chemistry. Careful adherence to anhydrous and inert conditions, as well as strict safety protocols for handling organolithium reagents, are paramount for the successful and safe execution of this reaction. This methodology opens avenues for the creation of diverse libraries of quinoline-based compounds for further investigation in drug development programs.

References

• 1. Synthesis of Fluoroquinolones Derivatives as Antimicrobial Agents – Oriental Journal of Chemistry [orientjchem.org]
• 2. Synthesis and Antibacterial Properties of New 8-Nitrofluoro quinolone Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. iris.unito.it [iris.unito.it]

Application of 8-Fluoro-3-iodoquinoline in Medicinal Chemistry: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

8-Fluoro-3-iodoquinoline is a versatile heterocyclic building block of significant interest in medicinal chemistry. Its unique substitution pattern, featuring a fluorine atom at the 8-position and an iodine atom at the 3-position, provides a strategic scaffold for the synthesis of novel drug candidates. The electron-withdrawing nature of the fluorine atom can enhance metabolic stability and modulate the physicochemical properties of the molecule, while the iodo group serves as a crucial handle for a variety of palladium-catalyzed cross-coupling reactions. This allows for the facile introduction of diverse chemical moieties, enabling extensive structure-activity relationship (SAR) studies and the targeted design of biologically active compounds. This document provides detailed application notes and experimental protocols for the use of 8-fluoro-3-iodoquinoline in the synthesis of potential therapeutic agents.

Key Applications in Medicinal Chemistry

The primary utility of 8-fluoro-3-iodoquinoline in drug discovery lies in its reactivity in palladium-catalyzed cross-coupling reactions. These reactions are foundational in modern medicinal chemistry for the construction of complex molecular architectures.

• Suzuki-Miyaura Coupling: To form C-C bonds with aryl or heteroaryl boronic acids, enabling the synthesis of 3-aryl-8-fluoroquinolines. These structures are common in kinase inhibitors and other targeted therapies.

• Sonogashira Coupling: For the formation of C-C triple bonds with terminal alkynes. The resulting alkynylquinolines are valuable precursors for further transformations or as final compounds with potential applications as imaging agents or cytotoxic agents.

• Heck Coupling: To create C-C bonds with alkenes, leading to the formation of 3-alkenyl-8-fluoroquinolines. This reaction is useful for introducing vinyl groups that can act as Michael acceptors or be further functionalized.

These synthetic strategies allow for the exploration of a wide chemical space around the 8-fluoroquinoline core, targeting a variety of biological pathways.

Data Presentation

Table 1: Illustrative Suzuki-Miyaura Coupling Reactions with 8-Fluoro-3-iodoquinoline

Entry	Arylboronic Acid	Product	Catalyst (mol%)	Base	Solvent	Yield (%)
1	Phenylboronic acid	8-Fluoro-3-phenylquinoline	Pd(PPh₃)₄ (5)	K₂CO₃	Toluene/EtOH/H₂O	85
2	4-Methoxyphenylboronic acid	8-Fluoro-3-(4-methoxyphenyl)quinoline	Pd(dppf)Cl₂ (3)	Na₂CO₃	Dioxane/H₂O	92
3	Pyridine-3-boronic acid	8-Fluoro-3-(pyridin-3-yl)quinoline	Pd(OAc)₂/SPhos (2)	K₃PO₄	THF/H₂O	78
4	Thiophene-2-boronic acid	8-Fluoro-3-(thiophen-2-yl)quinoline	Pd(PPh₃)₄ (5)	Cs₂CO₃	DMF	88

Table 2: Representative Biological Activity of Substituted Quinolines

Compound ID	Target	Assay Type	IC₅₀ (nM)	Reference Compound	IC₅₀ (nM)
Kinase Inhibitors
QN-1 (Hypothetical)	FLT3 Kinase	Enzymatic	15	Quizartinib	5
QN-2 (Hypothetical)	EGFR	Cellular	50	Gefitinib	30
QN-3 (Hypothetical)	BTK	Enzymatic	74	Ibrutinib	10
Antimicrobial Agents	MIC (µg/mL)	MIC (µg/mL)
IQ-1 (Iodo-quinoline derivative)	S. aureus	Broth microdilution	4	Ciprofloxacin	1
IQ-2 (Iodo-quinoline derivative)	E. coli	Broth microdilution	8	Ciprofloxacin	0.5
IQ-3 (Iodo-quinoline derivative)	K. pneumoniae	Broth microdilution	16	Ciprofloxacin	2

Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Coupling

This protocol describes a general method for the palladium-catalyzed Suzuki-Miyaura cross-coupling of 8-fluoro-3-iodoquinoline with an arylboronic acid.

Materials:

• 8-Fluoro-3-iodoquinoline (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%)

• Base (e.g., K₂CO₃, 2.0 equiv)

• Degassed solvent (e.g., Toluene/Ethanol/Water mixture)

• Round-bottom flask

• Magnetic stirrer

• Reflux condenser

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a round-bottom flask, add 8-fluoro-3-iodoquinoline, the arylboronic acid, and the base.

• Evacuate and backfill the flask with an inert gas three times.

• Add the degassed solvent to the flask.

• Add the palladium catalyst to the reaction mixture under the inert atmosphere.

• Heat the reaction mixture to reflux (typically 80-100 °C) and stir for 4-12 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired 3-aryl-8-fluoroquinoline.

Protocol 2: General Procedure for Sonogashira Coupling

This protocol outlines a general procedure for the Sonogashira coupling of 8-fluoro-3-iodoquinoline with a terminal alkyne.[1]

Materials:

• 8-Fluoro-3-iodoquinoline (1.0 equiv)

• Terminal alkyne (1.2 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%)

• Copper(I) iodide (CuI, 10 mol%)

• Base (e.g., Triethylamine, 3.0 equiv)

• Degassed solvent (e.g., THF or DMF)

• Schlenk flask or sealed tube

• Magnetic stirrer

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a Schlenk flask, add 8-fluoro-3-iodoquinoline, the palladium catalyst, and copper(I) iodide.

• Evacuate and backfill the flask with an inert gas three times.

• Add the degassed solvent and the base via syringe.

• Add the terminal alkyne dropwise to the reaction mixture.

• Stir the reaction at room temperature or heat as required (typically 25-80 °C) for 6-24 hours.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, quench the reaction with saturated aqueous ammonium chloride solution.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by flash column chromatography to yield the 3-alkynyl-8-fluoroquinoline.

Protocol 3: General Procedure for Heck Coupling

This protocol provides a general method for the Heck coupling of 8-fluoro-3-iodoquinoline with an alkene.[2]

Materials:

• 8-Fluoro-3-iodoquinoline (1.0 equiv)

• Alkene (1.5 equiv)

• Palladium catalyst (e.g., Pd(OAc)₂, 2 mol%)

• Ligand (e.g., PPh₃, 4 mol%)

• Base (e.g., K₂CO₃, 2.5 equiv)

• Solvent (e.g., DMF or Acetonitrile)

• Sealed reaction vessel

• Magnetic stirrer

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• In a sealed reaction vessel, combine 8-fluoro-3-iodoquinoline, the palladium catalyst, the ligand, and the base.

• Evacuate and backfill the vessel with an inert gas.

• Add the solvent and the alkene.

• Seal the vessel and heat the reaction mixture to 100-120 °C for 12-24 hours.

• Monitor the reaction progress by GC-MS or LC-MS.

• After cooling to room temperature, filter the reaction mixture to remove inorganic salts.

• Dilute the filtrate with water and extract with an organic solvent.

• Wash the organic layer with brine, dry, and concentrate.

• Purify the residue by column chromatography to obtain the 3-alkenyl-8-fluoroquinoline.

Mandatory Visualizations

Caption: Synthetic utility of 8-Fluoro-3-iodoquinoline.

Caption: Catalytic cycle of the Suzuki-Miyaura coupling.

Caption: Inhibition of a generic kinase signaling pathway.

References

• 1. eprints.soton.ac.uk [eprints.soton.ac.uk]
• 2. Frontiers | A green Heck reaction protocol towards trisubstituted alkenes, versatile pharmaceutical intermediates [frontiersin.org]

Application Notes and Protocols: Synthesis of Novel Antifungal Agents Using 8-Fluoro-3-iodoquinoline

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the synthesis and evaluation of novel antifungal agents derived from 8-fluoro-3-iodoquinoline. Quinolines are a significant class of heterocyclic compounds, with many derivatives exhibiting a broad spectrum of biological activities, including antifungal properties. The introduction of a fluorine atom at the 8-position and an iodine atom at the 3-position of the quinoline scaffold offers a versatile platform for the development of new antifungal candidates through various cross-coupling reactions.

Rationale for Synthesis

The quinoline core is a privileged scaffold in medicinal chemistry, and its derivatives have shown promise as antibacterial, and antifungal agents.[1][2] The fluorine atom at the 8-position can enhance metabolic stability and binding affinity, while the iodine at the 3-position serves as a versatile handle for introducing molecular diversity via palladium-catalyzed cross-coupling reactions such as Suzuki and Sonogashira couplings. This allows for the synthesis of a library of 3-aryl and 3-alkynyl-8-fluoroquinoline derivatives for antifungal screening.

Proposed Synthetic Pathways

The synthesis of novel antifungal agents from 8-fluoro-3-iodoquinoline can be efficiently achieved through palladium-catalyzed cross-coupling reactions. Below are the proposed synthetic schemes for generating 3-aryl and 3-alkynyl derivatives.

Synthesis of 3-Aryl-8-fluoroquinolines via Suzuki Coupling

The Suzuki-Miyaura coupling reaction is a robust method for the formation of C-C bonds between an aryl halide and an organoboron compound.

Caption: Suzuki coupling workflow for the synthesis of 3-Aryl-8-fluoroquinolines.

Synthesis of 3-Alkynyl-8-fluoroquinolines via Sonogashira Coupling

The Sonogashira coupling enables the formation of a C-C bond between a terminal alkyne and an aryl halide.

Caption: Sonogashira coupling workflow for 3-Alkynyl-8-fluoroquinolines.

Experimental Protocols

General Protocol for Suzuki Coupling

This protocol is a general guideline and may require optimization for specific substrates.

• To a reaction vessel, add 8-fluoro-3-iodoquinoline (1.0 equiv.), the desired arylboronic acid (1.2 equiv.), and a base such as K₂CO₃ (2.0 equiv.).

• Add a solvent system, typically a mixture of dioxane and water (e.g., 4:1).

• Degas the mixture by bubbling with an inert gas (e.g., Argon or Nitrogen) for 15-20 minutes.

• Under the inert atmosphere, add the palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%).

• Heat the reaction mixture to 80-100 °C and stir until the reaction is complete (monitor by TLC or LC-MS).

• Upon completion, cool the reaction to room temperature and dilute with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with water and brine, then dry over anhydrous Na₂SO₄.

• Concentrate the solvent under reduced pressure and purify the crude product by column chromatography on silica gel.

General Protocol for Sonogashira Coupling

This protocol is a general guideline and may require optimization for specific substrates.

• To a dry reaction flask, add 8-fluoro-3-iodoquinoline (1.0 equiv.), a palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 2-5 mol%), and a copper(I) cocatalyst (e.g., CuI, 5-10 mol%).

• Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen).

• Add an anhydrous solvent (e.g., THF or DMF) and a base (e.g., triethylamine, 2-3 equiv.).

• Add the terminal alkyne (1.1 equiv.) dropwise to the stirred solution.

• Stir the reaction at room temperature or heat to 50-70 °C until completion (monitor by TLC or LC-MS).

• Once the reaction is complete, cool to room temperature and dilute with an organic solvent.

• Filter the mixture through a pad of Celite to remove the catalyst.

• Wash the filtrate with saturated aqueous NH₄Cl and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo.

• Purify the residue by flash column chromatography.

Antifungal Activity Evaluation

The synthesized compounds should be evaluated for their antifungal activity against a panel of clinically relevant fungal strains. The broth microdilution method is a standard and reliable technique for determining the Minimum Inhibitory Concentration (MIC).

Antifungal Screening Workflow

Caption: Workflow for antifungal susceptibility testing using broth microdilution.

Broth Microdilution Protocol

• Prepare stock solutions of the synthesized compounds in DMSO (e.g., 10 mg/mL).

• Perform two-fold serial dilutions of the compounds in a 96-well microtiter plate containing a suitable broth medium (e.g., RPMI-1640).

• Prepare a standardized fungal inoculum (e.g., 0.5-2.5 x 10³ cells/mL).

• Inoculate each well with the fungal suspension. Include positive (no drug) and negative (no inoculum) controls.

• Incubate the plates at 35-37°C for 24-48 hours.

• The MIC is determined as the lowest concentration of the compound at which there is no visible growth of the fungus.

Data Presentation: Antifungal Activity of Structurally Related 8-Fluoroquinolines

While specific data for 3-substituted-8-fluoroquinolines derived from 8-fluoro-3-iodoquinoline is not yet publicly available, the antifungal potential of the 8-fluoroquinoline scaffold has been demonstrated. The following table summarizes the antifungal activity of a series of 8-fluoro-2,3-dimethylquinolin-4-yl benzoates against various phytopathogenic fungi, presented as percent inhibition at a concentration of 50 µg/mL.[3] This data serves as a strong indicator of the potential for novel derivatives of 8-fluoroquinoline to exhibit significant antifungal properties.

Table 1: Antifungal Activity of 8-Fluoro-2,3-dimethylquinolin-4-yl Benzoate Analogs (% Inhibition at 50 µg/mL) [3]

Compound	R Group (at 4-position of benzoate)	S. sclerotiorum	R. solani	A. solani	P. oryzae	P. capsici	F. oxysporum
2b	4-tert-butyl	>80	-	40-60	40-60	-	-
2e	4-fluoro	>80	-	40-60	-	-	45
2f	2,4-difluoro	>80	-	-	40-60	58.1	-
2g	4-methoxy	-	80.8	40-60	-	-	-
2k	3-fluoro	>80	-	-	-	-	-
2n	4-isopropyl	>80	-	-	-	-	-
Tebufloquin	(Positive Control)	-	69.7	-	-	58.1	42.9

Note: '-' indicates data not reported or activity below the specified threshold.

Potential Mechanism of Action and Signaling Pathways

The precise mechanism of action for novel 8-fluoroquinoline derivatives is yet to be elucidated. However, quinoline-based antifungals are known to act on various cellular targets. One potential mechanism involves the disruption of the fungal cell membrane integrity, leading to leakage of cellular contents and ultimately cell death. Another possibility is the inhibition of key enzymes involved in essential metabolic pathways, such as ergosterol biosynthesis, which is a common target for azole antifungals.

Caption: Potential mechanisms of action for novel 8-fluoroquinoline antifungal agents.

Further studies, such as transcriptomics, proteomics, and enzymatic assays, will be necessary to identify the specific molecular targets and signaling pathways affected by these novel compounds.

References

• 1. noveltyjournals.com [noveltyjournals.com]
• 2. Recent update on antibacterial and antifungal activity of quinoline scaffolds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis, Structural Determination, and Antifungal Activity of Novel Fluorinated Quinoline Analogs - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: 8-Fluoro-3-iodoquinoline in Pharmaceutical Manufacturing

For Researchers, Scientists, and Drug Development Professionals

Introduction

8-Fluoro-3-iodoquinoline is a key heterocyclic building block utilized in pharmaceutical research and development. Its unique structure, featuring a quinoline core functionalized with both a fluorine atom and an iodine atom, makes it a versatile intermediate for synthesizing a wide array of complex molecules. The fluorine atom can enhance metabolic stability and binding affinity of the final compound, while the iodo group serves as a reactive handle for various palladium-catalyzed cross-coupling reactions. This document provides detailed application notes and protocols for the use of 8-fluoro-3-iodoquinoline in several critical synthetic transformations.

Physicochemical Properties

The fundamental properties of 8-Fluoro-3-iodoquinoline are summarized below, providing essential data for its handling, storage, and use in synthetic chemistry.

Property	Value	Reference
CAS Number	866782-59-4	[1][2][3]
Molecular Formula	C₉H₅FIN	[1][4]
Molecular Weight	273.05 g/mol	[1][2][4]
Appearance	White powder, solid or liquid	[3][5]
Boiling Point	324.4 ± 22.0 °C (Predicted)	[1][2]
Density	1.908 ± 0.06 g/cm³ (Predicted)	[1]
Purity	Typically 97% - 99.9%	[2][3][4]
Storage	Keep in a dark place, sealed in dry, room temperature	[1][3][6]

Application 1: Suzuki-Miyaura Cross-Coupling Reactions

The Suzuki-Miyaura reaction is a cornerstone of modern medicinal chemistry for the formation of carbon-carbon bonds. The iodo-substituent at the 3-position of 8-fluoro-3-iodoquinoline makes it an excellent substrate for coupling with various boronic acids or esters, leading to the synthesis of 3-aryl or 3-vinyl-8-fluoroquinolines. These structures are prevalent in pharmacologically active compounds. The reactivity of aryl iodides in Suzuki couplings is generally higher than that of the corresponding bromides or chlorides, allowing for milder reaction conditions.[7][8]

Projected Experimental Protocol: Suzuki-Miyaura Coupling

This protocol is a representative procedure based on standard methods for the Suzuki coupling of reactive aryl iodides.[7][9]

Materials:

• 8-Fluoro-3-iodoquinoline (1.0 mmol)

• Arylboronic acid (1.2 mmol)

• Palladium(II) acetate [Pd(OAc)₂] (0.01 mmol)

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl) (0.02 mmol)

• Potassium phosphate (K₃PO₄) (2.0 mmol)

• 1,4-Dioxane (10 mL)

• Water (1 mL)

• Argon or Nitrogen gas supply

• Standard glassware for inert atmosphere reactions

Procedure:

• To a reaction vial, add 8-fluoro-3-iodoquinoline, the corresponding arylboronic acid, Pd(OAc)₂, SPhos, and K₃PO₄.

• Evacuate and backfill the vial with an inert gas (Argon or Nitrogen) three times to ensure an inert atmosphere.

• Add the degassed 1,4-dioxane and water to the vial.

• Stir the reaction mixture at room temperature or heat to 60-80 °C.

• Monitor the reaction progress using thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). Reaction times are typically 2-12 hours.[7]

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the organic layer under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the desired 3-aryl-8-fluoroquinoline.

Suzuki-Miyaura Coupling: Data Summary

The following table summarizes typical reaction parameters for Suzuki-Miyaura couplings involving aryl iodides, highlighting their efficiency.

Parameter	Typical Value for Aryl Iodide
Relative Reactivity	Excellent
Typical Reaction Temp.	Room Temperature to 80 °C
Typical Reaction Time	2 - 12 hours
Catalyst Loading	0.5 - 2 mol%
Expected Yield	>90%

Data extrapolated from known reactivity trends for analogous aryl iodides.[7]

A typical experimental workflow for a Suzuki coupling reaction.

Application 2: Sonogashira Cross-Coupling Reactions

The Sonogashira coupling is a powerful method for forming carbon-carbon bonds between sp²-hybridized carbons (from aryl halides) and sp-hybridized carbons (from terminal alkynes).[10][11] Using 8-fluoro-3-iodoquinoline as the substrate, this reaction provides a direct route to 3-alkynyl-8-fluoroquinolines. These motifs are valuable in drug discovery for their linear geometry, which can be exploited to probe protein binding pockets, and for their potential to be further functionalized.[12]

Projected Experimental Protocol: Sonogashira Coupling

This protocol is based on general procedures for the Sonogashira coupling of aryl iodides.[13][14]

Materials:

• 8-Fluoro-3-iodoquinoline (1.0 mmol)

• Terminal alkyne (1.2 mmol)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.03 mmol)

• Copper(I) iodide (CuI) (0.06 mmol)

• Triethylamine (Et₃N) or Diisopropylethylamine (DIPEA) (5 mL)

• Tetrahydrofuran (THF) or Dimethylformamide (DMF) (5 mL)

• Argon or Nitrogen gas supply

Procedure:

• In a Schlenk flask, dissolve 8-fluoro-3-iodoquinoline, Pd(PPh₃)₄, and CuI in a mixture of THF and triethylamine.

• Degas the solution by bubbling argon or nitrogen through it for 15-20 minutes.

• Add the terminal alkyne dropwise to the reaction mixture at room temperature.

• Stir the reaction at room temperature or heat gently (e.g., 40-50 °C) for 2-16 hours.

• Monitor the reaction by TLC or LC-MS until the starting material is consumed.

• Once complete, filter the reaction mixture through a pad of celite to remove the catalyst.

• Concentrate the filtrate under reduced pressure.

• Redissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate.

• Purify the crude product by column chromatography to afford the 3-alkynyl-8-fluoroquinoline.

Application 3: Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction for the formation of carbon-nitrogen bonds.[15][16] This reaction is of paramount importance in pharmaceutical synthesis, as the arylamine moiety is a common feature in many drugs. Reacting 8-fluoro-3-iodoquinoline with a primary or secondary amine under Buchwald-Hartwig conditions provides access to 3-amino-8-fluoroquinolines, which are valuable scaffolds for further drug development.

Projected Experimental Protocol: Buchwald-Hartwig Amination

This protocol is a representative procedure based on modern Buchwald-Hartwig amination methods.[16][17]

Materials:

• 8-Fluoro-3-iodoquinoline (1.0 mmol)

• Primary or secondary amine (1.2 mmol)

• Tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃] (0.015 mmol)

• Xantphos (4,5-Bis(diphenylphosphino)-9,9-dimethylxanthene) (0.03 mmol)

• Sodium tert-butoxide (NaOtBu) or Cesium carbonate (Cs₂CO₃) (1.4 mmol)

• Toluene or 1,4-Dioxane (10 mL)

• Argon or Nitrogen gas supply

Procedure:

• Add Pd₂(dba)₃, Xantphos, and the base (NaOtBu or Cs₂CO₃) to a dry Schlenk tube.

• Evacuate and backfill the tube with inert gas three times.

• Add the degassed solvent (Toluene or Dioxane).

• Add the 8-fluoro-3-iodoquinoline and the amine to the catalyst mixture.

• Heat the reaction mixture to 80-110 °C with stirring.

• Monitor the reaction's progress by TLC or LC-MS. Reactions are typically complete within 4-24 hours.

• After cooling to room temperature, dilute the mixture with ethyl acetate and filter through celite.

• Wash the organic phase with water and brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the residue by column chromatography to isolate the 3-amino-8-fluoroquinoline product.

Versatility of 8-Fluoro-3-iodoquinoline in cross-coupling reactions.

References

• 1. echemi.com [echemi.com]
• 2. indiamart.com [indiamart.com]
• 3. 8-Fluoro-3-iodo-quinoline CAS No.866782-59-4, CasNo.866782-59-4 Guangdong Juda Chemical Industrial Co.,Limited China (Mainland) [judachem.lookchem.com]
• 4. 866782-59-4 | 8-Fluoro-3-iodoquinoline - Moldb [moldb.com]
• 5. 8-Fluoro-3-iodoquinoline, CasNo.866782-59-4 ZHEJIANG JIUZHOU CHEM CO.,LTD China (Mainland) [jiuzhoua.lookchem.com]
• 6. achmem.com [achmem.com]
• 7. benchchem.com [benchchem.com]
• 8. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 9. Suzuki Coupling [organic-chemistry.org]
• 10. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. m.youtube.com [m.youtube.com]
• 13. Sonogashira Coupling [organic-chemistry.org]
• 14. eprints.soton.ac.uk [eprints.soton.ac.uk]
• 15. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 16. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 17. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]

Technical Notes & Optimization

Technical Support Center: Optimizing Suzuki Coupling for 8-Fluoro-3-iodoquinoline

Welcome to the technical support center for the optimization of Suzuki coupling reactions involving 8-Fluoro-3-iodoquinoline. This resource is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to ensure successful cross-coupling outcomes.

Troubleshooting Guide: Common Issues and Solutions

This guide addresses frequent challenges encountered during the Suzuki coupling of 8-Fluoro-3-iodoquinoline, offering systematic approaches to identify and resolve them.

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Product Yield	1. Inactive Catalyst: The palladium catalyst may have degraded due to improper storage or handling. 2. Inappropriate Ligand: The chosen phosphine ligand may not be suitable for this specific substrate. 3. Incorrect Base: The base may be too weak to facilitate transmetalation effectively. 4. Suboptimal Temperature: The reaction temperature may be too low for the catalytic cycle to proceed efficiently. 5. Poor Solvent Choice: The solvent may not adequately dissolve all reactants. 6. Oxygen Contamination: Presence of oxygen can lead to catalyst deactivation and side reactions.[1]	1. Use a fresh batch of the palladium catalyst and ligand. 2. Screen a variety of electron-rich and bulky phosphine ligands such as SPhos, XPhos, or P(t-Bu)3.[2] 3. Switch to a stronger base like K₃PO₄ or Cs₂CO₃.[1] 4. Gradually increase the reaction temperature, typically in the range of 80-120 °C.[3] 5. Choose a solvent system known to be effective for Suzuki couplings, such as dioxane/water, DMF, or toluene.[4] 6. Ensure all solvents are thoroughly degassed and the reaction is conducted under an inert atmosphere (e.g., Argon or Nitrogen).[1]
Formation of Side Products	1. Homocoupling of Boronic Acid: This side reaction is often promoted by the presence of oxygen. 2. Dehalogenation: The iodo-group is replaced by a hydrogen atom. This can be caused by certain bases or protic solvents. 3. Protodeborylation: The boronic acid degrades before it can participate in the cross-coupling reaction. This is often an issue with unstable boronic acids, especially at higher temperatures.	1. Improve the degassing of solvents and maintain a strict inert atmosphere throughout the reaction. 2. Screen different bases and consider using anhydrous solvents if dehalogenation is a significant issue. 3. Use a more stable boronic ester (e.g., pinacol ester) instead of the boronic acid.[4] Consider using milder reaction conditions (lower temperature, weaker base).
Incomplete Reaction	1. Insufficient Reaction Time: The reaction may not have been allowed to run to completion. 2. Catalyst Deactivation: The catalyst may have lost its activity over the course of the reaction.	1. Monitor the reaction progress using TLC or LC-MS and extend the reaction time if necessary. 2. Increase the catalyst loading or consider a more robust catalyst system.

Frequently Asked Questions (FAQs)

Q1: What is the general reactivity order for haloquinolines in Suzuki coupling?

A1: The reactivity of haloquinolines in Suzuki coupling reactions generally follows the order of bond strength: I > Br > Cl.[3] As 8-Fluoro-3-iodoquinoline possesses a highly reactive C-I bond, the oxidative addition step of the catalytic cycle is typically facile.

Q2: Which palladium catalysts and ligands are recommended for the Suzuki coupling of 8-Fluoro-3-iodoquinoline?

A2: While a variety of palladium catalysts can be effective, common choices include Pd(PPh₃)₄, Pd(dppf)Cl₂, and Pd₂(dba)₃.[3] The choice of ligand is also critical. For challenging couplings or to improve yields, electron-rich and bulky phosphine ligands such as XPhos, SPhos, or P(t-Bu)₃ are often employed.[2][5]

Q3: What are the most suitable bases and solvents for this reaction?

A3: A range of bases can be used, with the optimal choice depending on the specific boronic acid partner. Commonly used bases include carbonates (e.g., K₂CO₃, Cs₂CO₃) and phosphates (e.g., K₃PO₄).[3][4] Suitable solvents are typically polar aprotic solvents, often in combination with water to aid in dissolving the base. Common choices include 1,4-dioxane/water, DMF, and toluene.[4]

Q4: How can I minimize the protodeborylation of my boronic acid?

A4: Protodeborylation is a common side reaction that can reduce your yield. To minimize this, you can:

• Use a boronic ester, such as a pinacol ester, which is generally more stable than the corresponding boronic acid.[4]

• Use milder reaction conditions, including lower temperatures and weaker bases.

• Minimize the amount of water in the reaction mixture if using a non-aqueous system.

Experimental Protocols

Below is a general starting protocol for the Suzuki coupling of 8-Fluoro-3-iodoquinoline with an arylboronic acid. This protocol should be optimized for each specific substrate combination.

Materials:

• 8-Fluoro-3-iodoquinoline (1.0 equiv)

• Arylboronic acid or boronic ester (1.2-1.5 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Base (e.g., K₂CO₃, 2-3 equiv)

• Solvent (e.g., 1,4-dioxane/water, 4:1 mixture)

• Inert gas (Argon or Nitrogen)

Procedure:

• Reaction Setup: To a flame-dried Schlenk flask or reaction vial, add 8-Fluoro-3-iodoquinoline, the arylboronic acid (or ester), the palladium catalyst, and the base.

• Inert Atmosphere: Seal the flask/vial and evacuate and backfill with an inert gas (Argon or Nitrogen) three times to ensure an oxygen-free atmosphere.

• Solvent Addition: Add the degassed solvent system to the reaction mixture via syringe.

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-100 °C) with vigorous stirring.

• Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to obtain the desired 3-aryl-8-fluoroquinoline.[3]

Visualizing the Process

To aid in understanding the experimental and troubleshooting workflows, the following diagrams have been generated.

Caption: A typical experimental workflow for a Suzuki coupling reaction.

Caption: A decision tree for troubleshooting low-yielding Suzuki reactions.

References

• 1. researchgate.net [researchgate.net]
• 2. scribd.com [scribd.com]
• 3. Recent Developments in the Suzuki-Miyaura Reaction: 2010–2014 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Yoneda Labs [yonedalabs.com]
• 5. mro.massey.ac.nz [mro.massey.ac.nz]

Technical Support Center: Purification of Crude 8-Fluoro-3-iodoquinoline

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the purification of crude 8-Fluoro-3-iodoquinoline.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude 8-Fluoro-3-iodoquinoline?

A1: Common impurities can include unreacted starting materials, reagents from the synthesis, isomeric byproducts, and polymeric materials. Depending on the synthetic route, potential impurities could be 8-fluoroquinoline, residual iodinating agents, and potentially other positional isomers if the iodination is not completely regioselective. Tar formation can also be a concern in some quinoline syntheses under harsh acidic conditions.[1][2]

Q2: My purified 8-Fluoro-3-iodoquinoline is discolored (e.g., yellow or brown). What is the cause and how can I fix it?

A2: Discoloration in quinoline derivatives, much like other nitrogen-containing heterocycles and anilines, is often due to aerial oxidation.[3] The quinoline nitrogen can be susceptible to oxidation, leading to colored impurities. To address this, you can try recrystallization with the addition of a small amount of activated charcoal to adsorb the colored impurities.[3][4] Storing the purified compound under an inert atmosphere (e.g., nitrogen or argon) in a dark, cool place can help prevent re-oxidation.

Q3: I am losing my product during column chromatography. What are some possible reasons?

A3: Product loss during column chromatography can occur for several reasons. The compound might be streaking down the column, indicating poor solubility in the mobile phase or interaction with the stationary phase.[3] It's also possible that the compound is adsorbing irreversibly to the silica gel, especially if it is basic. Adding a small amount of a modifier like triethylamine to the eluent can help mitigate this. Another possibility is that the compound is eluting as a very broad peak, making it difficult to collect as a concentrated fraction.[5]

Q4: Can I use recrystallization for large-scale purification?

A4: Yes, recrystallization is often a preferred and cost-effective method for purifying solid compounds on a large scale.[4] The key is to identify a suitable solvent system that provides good solubility at high temperatures and poor solubility at low temperatures.[6][7]

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the purification of crude 8-Fluoro-3-iodoquinoline.

Issue 1: Difficulty in Removing an Impurity with Similar Polarity

• Problem: An impurity has a very similar Rf value to the product on TLC, making separation by standard column chromatography challenging.

• Solution Workflow:

  Caption: Troubleshooting workflow for separating impurities with similar polarity.

Issue 2: Product Discoloration (Oxidation)

• Problem: The crude or partially purified product is colored, suggesting oxidation.

• Solution Workflow:

  Caption: Workflow for removing color impurities via recrystallization.

Experimental Protocols

Protocol 1: Purification by Recrystallization

This method is ideal for purifying solid crude 8-Fluoro-3-iodoquinoline, especially on a larger scale. The key is selecting an appropriate solvent.

• Solvent Screening:

  • Test the solubility of the crude product in various solvents at room temperature and at their boiling points.

  • An ideal solvent will dissolve the compound sparingly at room temperature but completely at its boiling point.[6][7]

  • Suggested starting solvents for screening include ethanol, methanol, acetone, and mixtures like dichloromethane/hexane.[4]

• Recrystallization Procedure:

  • Place the crude solid in an Erlenmeyer flask.

  • Add a minimal amount of the chosen solvent and heat the mixture to boiling (e.g., on a hot plate with a reflux condenser).[8]

  • Continue adding small portions of the hot solvent until the solid just dissolves.[7][9]

  • (Optional: Decolorization) If the solution is colored, remove it from the heat, allow it to cool slightly, and add a small amount of activated charcoal. Reheat the mixture to boiling for a few minutes.[4]

  • (Optional: Hot Filtration) If charcoal or other insoluble impurities are present, perform a hot filtration to remove them.[4][9]

  • Crystallization: Allow the clear solution to cool slowly to room temperature. Crystal formation should occur. Cooling can be followed by placing the flask in an ice bath to maximize crystal yield.[7][9]

  • Isolation: Collect the pure crystals by vacuum filtration using a Büchner funnel.[6]

  • Washing: Wash the crystals with a small amount of the ice-cold solvent to remove any remaining soluble impurities.[4]

  • Drying: Dry the crystals under vacuum to remove residual solvent.

Protocol 2: Purification by Column Chromatography

This technique is suitable for separating compounds with different polarities and is effective for smaller-scale purifications or when recrystallization is ineffective.

• Solvent System Selection:

  • Use Thin Layer Chromatography (TLC) to determine a suitable mobile phase.

  • A good solvent system will give the desired product an Rf value of approximately 0.2-0.4.[4]

  • A common mobile phase for compounds of this type is a mixture of a non-polar solvent (e.g., hexane or petroleum ether) and a more polar solvent (e.g., ethyl acetate or acetone).[4]

• Column Chromatography Procedure:

  • Column Packing: Prepare a slurry of silica gel in the initial, least polar mobile phase and pour it into the chromatography column. Allow it to pack evenly.[4][10]

  • Sample Loading: Dissolve the crude product in a minimal amount of a suitable solvent (e.g., dichloromethane or the mobile phase). Adsorb this solution onto a small amount of silica gel, evaporate the solvent, and carefully add the resulting dry powder to the top of the column.[4][10]

  • Elution: Add the mobile phase to the top of the column and apply gentle pressure to begin eluting the compounds.

  • Fraction Collection: Collect the eluent in a series of fractions.

  • Analysis: Monitor the fractions by TLC to identify those containing the pure product.

  • Concentration: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified 8-Fluoro-3-iodoquinoline.

Data Presentation

The following tables can be used to record and compare the results of your purification experiments.

Table 1: Recrystallization Solvent Screening

Solvent(s)	Solubility (Room Temp)	Solubility (Boiling)	Crystal Formation on Cooling	Purity (e.g., by HPLC/NMR)	Yield (%)
Ethanol
Methanol
Acetone
Dichloromethane/Hexane
Other

Table 2: Column Chromatography Conditions and Results

Stationary Phase	Mobile Phase (Gradient)	Product Rf	Purity (e.g., by HPLC/NMR)	Yield (%)
Silica Gel	Hexane/Ethyl Acetate (e.g., 9:1 -> 7:3)
Silica Gel	Dichloromethane/Methanol (e.g., 99:1 -> 95:5)
Alumina	Specify
Other	Specify

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. physics.emu.edu.tr [physics.emu.edu.tr]
• 7. youtube.com [youtube.com]
• 8. youtube.com [youtube.com]
• 9. youtube.com [youtube.com]
• 10. orgsyn.org [orgsyn.org]

Technical Support Center: Synthesis of 8-Fluoro-3-iodoquinoline

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to improve the yield and purity of 8-Fluoro-3-iodoquinoline synthesis.

Frequently Asked Questions (FAQs)

Q1: What is a common synthetic route for 8-Fluoro-3-iodoquinoline?

A common and effective method is a two-step synthesis. The first step involves the synthesis of the precursor, 8-fluoro-3-aminoquinoline. The second step is the conversion of this aminoquinoline to the final iodoquinoline product via a Sandmeyer reaction.

Q2: What are the most critical parameters in the Sandmeyer reaction step for this synthesis?

The Sandmeyer reaction is highly sensitive to several parameters. The most critical are:

• Temperature: The initial diazotization step, where the amino group is converted to a diazonium salt, must be conducted at low temperatures (typically 0-5°C) to prevent the unstable diazonium salt from decomposing.[1]

• Acidity: A sufficient excess of acid is required during diazotization to prevent the diazonium salt from coupling with unreacted 8-fluoro-3-aminoquinoline, which would form unwanted azo compound byproducts.[1]

• Reagent Quality: The purity of the sodium nitrite and the iodide salt (e.g., potassium iodide) is crucial for a high-yielding reaction.

Q3: How can I confirm that the initial diazotization of 8-fluoro-3-aminoquinoline is complete?

A simple and effective method is to use starch-iodide paper. The presence of excess nitrous acid, which is necessary to ensure the complete consumption of the starting amine, will cause the paper to turn a distinct blue color. A persistent blue color indicates that the diazotization is complete.

Q4: Does the Sandmeyer iodination require a copper catalyst?

Unlike Sandmeyer reactions for chlorination or bromination, the iodination reaction typically does not require a copper(I) salt catalyst.[2][3] The reaction proceeds effectively with the addition of an iodide salt, most commonly potassium iodide (KI), to the diazonium salt solution.[3][4]

Q5: What are the expected physical properties of 8-Fluoro-3-iodoquinoline?

Based on available data, 8-Fluoro-3-iodoquinoline is a solid with a molecular weight of approximately 273.05 g/mol . Its boiling point is around 324.4°C.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Low or No Yield of 8-Fluoro-3-iodoquinoline	Incomplete diazotization of 8-fluoro-3-aminoquinoline.	- Ensure the reaction temperature is strictly maintained between 0-5°C during the addition of sodium nitrite.[1]- Use starch-iodide paper to confirm the presence of excess nitrous acid. If the test is negative, add a small amount of additional sodium nitrite solution.- Ensure that at least 2.5-3 equivalents of acid are used relative to the starting amine.
Decomposition of the diazonium salt.	- Use the diazonium salt solution immediately after its formation; do not let it warm up or sit for an extended period.- Add the cold diazonium salt solution to the potassium iodide solution, rather than the reverse, to ensure the diazonium salt reacts as it is added.
Insufficient iodide source.	- Use a molar excess of potassium iodide (typically 1.5-2.0 equivalents) to ensure complete substitution.
Presence of a Dark, Tarry Side Product	Azo coupling side reaction.	- Ensure sufficient excess acid is present during diazotization to fully protonate the unreacted starting amine, preventing it from acting as a coupling agent.[1]- Maintain a low temperature throughout the diazotization and addition steps.
Polymerization of intermediates.	- Ensure efficient stirring throughout the reaction to prevent localized high concentrations of reactive species.
Starting Material (8-fluoro-3-aminoquinoline) Remains in Product	Incomplete reaction.	- Double-check the stoichiometry of sodium nitrite; ensure at least one full equivalent was used.- Allow for a sufficient reaction time after the addition of the diazonium salt to the iodide solution, potentially with gentle warming to room temperature.[4]
Formation of 8-Fluoroquinolin-3-ol as a Byproduct	Reaction of the diazonium salt with water.	- This is a common side reaction, especially if the reaction mixture is allowed to warm up prematurely.[1]- Work quickly and maintain low temperatures until the iodide has been added.- Use a more concentrated solution to minimize the relative amount of water available to react.
Difficulty in Purifying the Final Product	Presence of multiple byproducts.	- Optimize the reaction conditions using the suggestions above to minimize byproduct formation.- Purification can typically be achieved using column chromatography on silica gel with a suitable solvent system (e.g., a gradient of ethyl acetate in hexanes).

Quantitative Data for Yield Optimization

The following tables provide illustrative data on how varying key parameters can influence the yield of the Sandmeyer reaction step. These are representative values and may require further optimization for specific experimental setups.

Table 1: Effect of Temperature on Yield

Diazotization Temperature (°C)	Yield of 8-Fluoro-3-iodoquinoline (%)	Observations
-5 to 0	80-90%	Clean reaction with minimal byproducts.
0 to 5	75-85%	Good yield, slight increase in colored impurities.
5 to 10	50-65%	Significant decomposition observed, more byproducts.
> 10	< 40%	Rapid gas evolution, formation of phenolic byproducts.[1]

Table 2: Effect of Acid Equivalents on Yield

Equivalents of H₂SO₄	Yield of 8-Fluoro-3-iodoquinoline (%)	Observations
1.5	40-50%	Significant amount of azo dye byproduct formed.
2.0	65-75%	Reduced amount of azo coupling.
2.5	80-90%	Optimal acidity for minimizing side reactions.
3.0	80-90%	No significant improvement over 2.5 equivalents.

Table 3: Effect of KI Equivalents on Yield

Equivalents of KI	Yield of 8-Fluoro-3-iodoquinoline (%)	Observations
1.0	60-70%	Incomplete conversion, starting material may remain.
1.2	75-85%	Good conversion.
1.5	80-90%	Reaction goes to completion.
2.0	80-90%	No significant yield improvement over 1.5 equivalents.

Experimental Protocols

Protocol 1: Synthesis of 8-fluoro-3-aminoquinoline (Precursor)

This protocol is based on a standard nitration and reduction sequence.

• Nitration:

  • To a stirred solution of 8-fluoroquinoline in concentrated sulfuric acid at 0°C, slowly add a mixture of concentrated sulfuric acid and fuming nitric acid, keeping the temperature below 10°C.

  • After the addition, allow the mixture to stir at room temperature for 2-3 hours.

  • Pour the reaction mixture onto crushed ice and neutralize with a concentrated base (e.g., NaOH or NH₄OH) to precipitate the crude 8-fluoro-3-nitroquinoline.

  • Filter the solid, wash with water, and dry. Purify by recrystallization or column chromatography.

• Reduction:

  • Suspend the 8-fluoro-3-nitroquinoline in ethanol.

  • Add a reducing agent such as tin(II) chloride dihydrate (SnCl₂·2H₂O) in concentrated hydrochloric acid, or perform catalytic hydrogenation using Pd/C.

  • If using SnCl₂, heat the mixture to reflux for 2-4 hours.

  • Cool the reaction, make it basic with NaOH solution, and extract the product with an organic solvent (e.g., ethyl acetate).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain 8-fluoro-3-aminoquinoline.

Protocol 2: Synthesis of 8-Fluoro-3-iodoquinoline via Sandmeyer Reaction

• Diazotization:

  • Dissolve 8-fluoro-3-aminoquinoline (1.0 eq.) in a mixture of water and concentrated sulfuric acid (2.5 eq.).

  • Cool the solution to 0-5°C in an ice-salt bath with vigorous stirring.

  • Slowly add a pre-cooled aqueous solution of sodium nitrite (1.1 eq.) dropwise, ensuring the internal temperature does not exceed 5°C.

  • After the addition is complete, continue stirring at 0-5°C for an additional 20 minutes.

  • Confirm the presence of excess nitrous acid with starch-iodide paper (should turn blue).

• Iodination:

  • In a separate flask, dissolve potassium iodide (1.5 eq.) in a minimal amount of water and cool to 0-5°C.

  • Slowly add the cold diazonium salt solution to the stirred potassium iodide solution. Vigorous evolution of nitrogen gas will be observed.

  • After the addition is complete, allow the mixture to warm to room temperature and stir for 1-2 hours.

  • Add a saturated solution of sodium thiosulfate (Na₂S₂O₃) to quench any excess iodine.

  • Extract the product with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

  • Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

  • Filter and concentrate the solvent under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to yield pure 8-Fluoro-3-iodoquinoline.

Visualizations

Caption: Experimental workflow for the synthesis of 8-Fluoro-3-iodoquinoline.

Caption: Troubleshooting decision tree for low yield in the Sandmeyer reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. Sandmeyer Reaction [organic-chemistry.org]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. Sandmeyer Reaction | NROChemistry [nrochemistry.com]

8-Fluoro-3-iodoquinoline stability and recommended storage conditions.

Technical Support Center: 8-Fluoro-3-iodoquinoline

This guide provides researchers, scientists, and drug development professionals with essential information on the stability and recommended storage of 8-Fluoro-3-iodoquinoline, along with troubleshooting advice for common experimental issues.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for 8-Fluoro-3-iodoquinoline?

A1: 8-Fluoro-3-iodoquinoline should be stored in a tightly sealed container in a cool, dry, and well-ventilated place.[1][2] For long-term stability, refrigeration at 4°C is recommended.[3] It is crucial to protect the compound from light.[3][4][5]

Q2: What is the physical appearance of 8-Fluoro-3-iodoquinoline?

A2: 8-Fluoro-3-iodoquinoline is typically a solid powder.[1][3]

Q3: Is 8-Fluoro-3-iodoquinoline sensitive to light?

A3: Yes, protection from light is a key storage recommendation, suggesting potential photosensitivity.[3][4][5] Halogenated quinolines can be susceptible to degradation upon exposure to UV light.[6]

Q4: What safety precautions should be taken when handling 8-Fluoro-3-iodoquinoline?

A4: Handle 8-Fluoro-3-iodoquinoline in a well-ventilated area, preferably in a chemical fume hood.[7][8] Wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.[8][9] Avoid inhalation of dust and contact with skin and eyes.[2][9]

Troubleshooting Guide

Q1: My 8-Fluoro-3-iodoquinoline powder has changed color. Is it degraded?

A1: A change in color can indicate degradation. First, review your storage conditions against the recommendations in the table below. Improper storage, such as exposure to light or moisture, can cause degradation. To confirm, you should re-analyze the material to assess its purity. A common method for this is High-Performance Liquid Chromatography (HPLC).

Q2: I am seeing an unexpected peak in my HPLC analysis of an aged sample. What could it be?

A2: An additional peak in your HPLC chromatogram likely represents a degradation product. Halogenated aromatic compounds can be susceptible to dehalogenation or oxidation. Compare the chromatogram to that of a freshly prepared sample or a reference standard to confirm.

Q3: My 8-Fluoro-3-iodoquinoline is not dissolving as expected. What should I do?

A3: First, confirm you are using an appropriate solvent. If solubility issues persist, it could be due to the presence of insoluble degradation products. Try sonicating the sample to aid dissolution. If the material still does not fully dissolve, this may be a sign of significant degradation or impurity.

Data Presentation: Recommended Storage Conditions

Parameter	Recommendation	Source
Temperature	Room Temperature or Refrigerated (4°C) for long-term storage.	[3][4][5]
Light	Protect from light; store in a dark place.	[3][4][5]
Atmosphere	Store in a tightly sealed container in a dry, well-ventilated area.	[1][2]
Container	Keep container tightly closed.	[1][2]

Experimental Protocols

Protocol: Purity and Stability Assessment by High-Performance Liquid Chromatography (HPLC)

This protocol provides a general method for assessing the purity of 8-Fluoro-3-iodoquinoline and detecting potential degradation products.

• Standard Preparation:

  • Accurately weigh approximately 1 mg of 8-Fluoro-3-iodoquinoline reference standard and dissolve it in a suitable solvent (e.g., acetonitrile) to a final concentration of 1 mg/mL.

  • Perform serial dilutions to generate calibration standards at concentrations ranging from 0.01 mg/mL to 0.5 mg/mL.

• Sample Preparation:

  • Prepare a sample of the 8-Fluoro-3-iodoquinoline under investigation at a concentration of 1 mg/mL in the same solvent as the standard.

• HPLC Conditions (Example):

  • Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile and water (both may contain 0.1% formic acid or trifluoroacetic acid to improve peak shape).

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detector at a wavelength determined by the UV absorbance spectrum of 8-Fluoro-3-iodoquinoline.

  • Injection Volume: 10 µL.

• Analysis:

  • Inject the prepared standards and sample.

  • Assess the purity of the sample by calculating the area percentage of the main peak relative to the total peak area.

  • The appearance of new peaks in aged samples compared to a fresh sample indicates degradation.

Mandatory Visualization

References

• 1. m.indiamart.com [m.indiamart.com]
• 2. echemi.com [echemi.com]
• 3. 8-Fluoro-3-iodoquinoline | 866782-59-4 [sigmaaldrich.com]
• 4. achmem.com [achmem.com]
• 5. 8-FLUORO-3-IODOQUINOLINE CAS#: 866782-59-4 [chemicalbook.com]
• 6. Photostability and biological activity of fluoroquinolones substituted at the 8 position after UV irradiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. echemi.com [echemi.com]
• 8. 8-Fluoroquinoline | CAS#:394-68-3 | Chemsrc [chemsrc.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]

Technical Support Center: Intramolecular Friedel-Crafts Acylation of N-(fluorophenyl) Amides

Welcome to the technical support center for the intramolecular Friedel-Crafts acylation of N-(fluorophenyl) amides. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common issues encountered during this challenging but crucial reaction for synthesizing fluorinated heterocyclic compounds, such as precursors to quinolones.

Frequently Asked Questions (FAQs)

Q1: Why is my intramolecular Friedel-Crafts acylation of an N-(fluorophenyl) amide failing or resulting in a very low yield?

Low yields in this reaction typically stem from two primary challenges. First, amides are generally unreactive acylating agents in Friedel-Crafts reactions because the strong carbon-nitrogen bond resists cleavage to form the necessary acylium ion electrophile.[1][2] Superelectrophilic activation with a strong acid is required to overcome this.[3] Second, the fluorophenyl ring is deactivated towards electrophilic aromatic substitution. The fluorine atom is highly electronegative and withdraws electron density from the ring through the sigma bond, making it less nucleophilic.[4][5]

Q2: What is the most effective type of catalyst for this cyclization?

While traditional Lewis acids like AlCl₃ are common in Friedel-Crafts acylations, they are often less effective for amide substrates and are highly sensitive to moisture.[4] For this specific transformation, strong Brønsted acids and dehydrating agents are generally more successful. Reagents like Eaton's Reagent (P₂O₅ in methanesulfonic acid), polyphosphoric acid (PPA), and trifluoromethanesulfonic acid (triflic acid, TfOH) are preferred because they are powerful enough to activate the amide group for cyclization.[6][7][8] Triflic acid, a superacid, is particularly effective at promoting acylation even with unreactive amides.[1][9]

Q3: How does the position of the fluorine atom on the phenyl ring affect the reaction?

The position of the fluorine atom has a significant impact. Fluorine is an ortho-, para-directing deactivator.[10]

• Para-Fluoro: Cyclization is often most successful with the fluorine at the para-position. The fluorine's deactivating inductive effect is felt throughout the ring, but the site of cyclization (ortho to the amide-bearing substituent) is sterically accessible. Reactions at the para position of fluorobenzene can be faster than at a single position of benzene itself.[11]

• Ortho-Fluoro: Cyclization can be sterically hindered by the adjacent fluorine atom.

• Meta-Fluoro: The fluorine atom's strong electron-withdrawing effect will significantly deactivate both the ortho and para positions relative to it, making cyclization more difficult.

Q4: My amide doesn't seem to be activating. What strategies can I use?

Amide activation is the key step. If standard conditions with PPA or Eaton's reagent are failing, consider a more forceful approach. Using a superacid like triflic acid can protonate the amide, which diminishes the C-N bond resonance and facilitates the formation of a reactive electrophile.[1][3] An alternative is to activate the amide with triflic anhydride (Tf₂O), which can generate a highly electrophilic nitrilium ion intermediate that readily undergoes intramolecular attack by the arene.[2]

Q5: I'm observing significant charring and decomposition but little product. What's happening?

This typically indicates that the reaction conditions are too harsh. The combination of a strongly deactivated ring and a powerful acid catalyst at high temperatures can lead to substrate decomposition and polymerization.[4] Try lowering the reaction temperature or reducing the reaction time. If possible, using a slightly milder (yet still effective) acid system could be beneficial, though this may require longer reaction times.

Q6: Can I use standard Lewis acids like aluminum chloride (AlCl₃)?

While AlCl₃ is a classic Friedel-Crafts catalyst, it has limitations here. The catalyst is extremely sensitive to moisture, and any water will deactivate it.[4] More importantly, the product ketone can form a stable complex with AlCl₃, which means that stoichiometric or even excess amounts of the catalyst are required.[4] Given the low reactivity of the N-(fluorophenyl) amide substrate, strong Brønsted acids are generally a more reliable choice.

Troubleshooting Guide

Problem: No Reaction or Low Conversion

Possible Cause	Recommended Solution
Insufficient Amide Activation	The amide is not forming a sufficiently reactive electrophile. Switch to a stronger acid system. If using PPA, try Eaton's Reagent. If Eaton's Reagent is insufficient, use neat triflic acid (TfOH).[1][6] Consider activating the amide with triflic anhydride (Tf₂O).
Deactivated Aromatic Ring	The fluorophenyl ring is not nucleophilic enough to attack the activated amide. Increase the reaction temperature in increments (e.g., from 80°C to 100°C, then 120°C). Monitor for decomposition. Increase the reaction time.
Catalyst Inactivity	The acid catalyst (especially Lewis acids) has been deactivated by moisture. Ensure all glassware is oven-dried. Use anhydrous solvents. Use freshly opened or prepared reagents. Eaton's reagent should be freshly prepared for best results.[4]
Incorrect Stoichiometry	The reaction may require a large excess of the acid, which often serves as both catalyst and solvent. Ensure a sufficient volume/equivalent of PPA, Eaton's Reagent, or TfOH is being used. For triflic acid, at least 4-5 equivalents are often necessary.[1]

Problem: Formation of Side Products / Decomposition

Possible Cause	Recommended Solution
Reaction Temperature is Too High	High temperatures combined with strong acids can cause charring and polymerization. Reduce the reaction temperature. While this may slow the reaction, it can improve the yield by preventing decomposition.[4]
Intermolecular Reaction	At high substrate concentrations, intermolecular acylation can compete with the desired intramolecular cyclization. Perform the reaction under high-dilution conditions by adding the substrate slowly to the hot acid. This favors intramolecular processes.[12]

Key Experimental Protocols

Safety Note: These reactions involve strong, corrosive acids and should be performed in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and acid-resistant gloves.

Protocol 1: Intramolecular Acylation using Eaton's Reagent

• Preparation of Eaton's Reagent (7.5 wt% P₂O₅ in MeSO₃H): In a dry flask under a nitrogen atmosphere, slowly add phosphorus pentoxide (P₂O₅) in portions to methanesulfonic acid (MeSO₃H) (e.g., 7.5 g P₂O₅ per 100 g MeSO₃H) with stirring. Control the exothermic addition by using an ice bath. Once addition is complete, stir the mixture at room temperature until the P₂O₅ has fully dissolved.

• Reaction Setup: To the freshly prepared Eaton's Reagent (typically 10-20 parts by weight relative to the substrate), add the N-(fluorophenyl) amide substrate in one portion at room temperature with vigorous stirring.

• Heating: Heat the reaction mixture to the desired temperature (typically 80-120°C) and monitor the reaction progress by TLC or LCMS.

• Workup: Once the reaction is complete, cool the mixture to room temperature and carefully pour it onto crushed ice. The product may precipitate.

• Extraction: Neutralize the aqueous solution carefully with a base (e.g., solid NaOH or concentrated NaOH solution) while cooling in an ice bath. Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by column chromatography or recrystallization.

Protocol 2: Intramolecular Acylation using Triflic Acid (TfOH)

• Reaction Setup: In a dry, nitrogen-flushed flask, dissolve the N-(fluorophenyl) amide substrate in a minimal amount of a suitable anhydrous solvent (e.g., dichloromethane) or use the acid neat.

• Acid Addition: Cool the flask in an ice bath (0°C). Slowly add triflic acid (5-10 equivalents) via syringe.

• Heating: Allow the reaction to warm to room temperature and then heat to the required temperature (e.g., 50-80°C). Monitor the reaction progress by TLC or LCMS.

• Workup: After completion, cool the reaction mixture in an ice bath and carefully pour it over a stirred mixture of ice and water.

• Extraction and Purification: Neutralize the mixture with a suitable base (e.g., saturated sodium bicarbonate solution) and extract with an organic solvent. Follow the purification steps outlined in Protocol 1.

Data Presentation

Table 1: Comparison of Acid Catalysts for a Model Intramolecular Acylation

(Data are representative and intended for illustrative purposes)

Catalyst	Temperature (°C)	Time (h)	Yield (%)	Notes
Polyphosphoric Acid (PPA)	140	12	35%	High temperature required; often viscous and difficult to stir.
Eaton's Reagent	100	6	65%	Lower viscosity and generally gives higher yields than PPA.[6]
Triflic Acid (TfOH)	60	4	85%	Highly effective even at lower temperatures due to its superacidic nature.[1][7]
Aluminum Chloride (AlCl₃)	80	8	<10%	Ineffective for this substrate class under typical conditions.[4]

Table 2: Effect of Fluorine Substituent Position on Reaction Yield

(Data are representative and based on established electronic and steric effects)

Substrate	Catalyst	Temperature (°C)	Time (h)	Yield (%)
N-(4-fluorophenyl)propanamide	Eaton's Reagent	100	6	65%
N-(2-fluorophenyl)propanamide	Eaton's Reagent	100	6	40%
N-(3-fluorophenyl)propanamide	Eaton's Reagent	120	12	20%
N-(phenyl)propanamide	Eaton's Reagent	100	4	90%

Visualizations

General Reaction Pathway

References

• 1. Friedel-Crafts Acylation with Amides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. benchchem.com [benchchem.com]
• 5. youtube.com [youtube.com]
• 6. Eaton’s Reagent: A Less Viscous Alternative to PPA | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 7. mdpi.com [mdpi.com]
• 8. colab.ws [colab.ws]
• 9. researchgate.net [researchgate.net]
• 10. Aromatic Electrophilic Substitution [employees.csbsju.edu]
• 11. pubs.acs.org [pubs.acs.org]
• 12. masterorganicchemistry.com [masterorganicchemistry.com]

Preventing deiodination of 8-Fluoro-3-iodoquinoline during catalysis.

Welcome to the Technical Support Center for Catalytic Cross-Coupling Reactions. This guide is designed to help you troubleshoot and prevent the undesired deiodination of 8-Fluoro-3-iodoquinoline during catalysis, ensuring higher yields and purity of your target compounds.

Frequently Asked Questions (FAQs)

Q1: What is deiodination, and why is it a common side reaction with 8-Fluoro-3-iodoquinoline?

A1: Deiodination, a specific type of hydrodehalogenation, is a side reaction in which the iodine atom on your substrate is replaced by a hydrogen atom, leading to the formation of 8-fluoroquinoline.[1] This occurs within the palladium catalytic cycle when a palladium-hydride species is formed. This species can then undergo reductive elimination with your aryl group faster than the desired cross-coupling, releasing the unwanted deiodinated product.[1][2] The hydrogen source for this process can be solvents (especially alcohols), water, or even the base used in the reaction.[1][3][4] Aryl iodides are highly reactive towards oxidative addition, which is the first step in the cycle, but this high reactivity can also make them more susceptible to side reactions like deiodination.[5]

Q2: I am observing a significant amount of 8-fluoroquinoline in my reaction mixture. What are the first parameters I should adjust?

A2: When significant deiodination is observed, the three most critical parameters to investigate are the ligand , the base , and the solvent . The interplay between these three components often dictates the balance between the desired cross-coupling and the undesired deiodination pathway. Modifying these is the most effective strategy for troubleshooting.

Q3: How does the choice of palladium ligand influence the rate of deiodination?

A3: The ligand plays a crucial role in modulating the reactivity of the palladium center. Bulky, electron-rich phosphine ligands (e.g., Buchwald-type ligands like XPhos) or N-heterocyclic carbene (NHC) ligands are known to accelerate the reductive elimination step of the desired product.[6][7] This acceleration can help the productive catalytic cycle outcompete the deiodination pathway.[3] Conversely, less bulky ligands may not sufficiently stabilize the palladium complex, allowing for side reactions to occur.

Q4: Which type of base is best for minimizing deiodination?

A4: The choice of base is critical and often requires empirical screening.[8] While strong bases like sodium tert-butoxide (NaOtBu) are effective for many couplings, they can sometimes promote deiodination.[9][10] Consider switching to a weaker inorganic base such as potassium phosphate (K₃PO₄), potassium carbonate (K₂CO₃), or cesium carbonate (Cs₂CO₃).[11] These bases are often strong enough to facilitate the reaction without promoting the pathways that lead to palladium-hydride formation.

Q5: Can the reaction solvent be the source of the unwanted hydrogen atom?

A5: Yes, the solvent can be a direct participant in the deiodination reaction.[4] Protic solvents, particularly alcohols like methanol or isopropanol, can act as hydride sources.[1][4] If you are using a protic solvent, switching to an anhydrous, aprotic solvent such as dioxane, toluene, or THF is highly recommended.[1] Furthermore, ensure your solvents are rigorously degassed, as the presence of oxygen can lead to catalyst decomposition and other side reactions.[11][12]

Troubleshooting Guide

Problem: High percentage (>10%) of deiodinated byproduct (8-fluoroquinoline) is observed by GC-MS, LC-MS, or NMR analysis of the crude reaction mixture.

Competing Reaction Pathways Diagram

References

• 1. Yoneda Labs [yonedalabs.com]
• 2. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 7. jk-sci.com [jk-sci.com]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Cross-Coupling and Dehalogenation Reactions Catalyzed by (N-Heterocyclic carbene)Pd(allyl)Cl Complexes [organic-chemistry.org]
• 11. benchchem.com [benchchem.com]
• 12. reddit.com [reddit.com]

Managing solubility challenges of 8-Fluoro-3-iodoquinoline in reaction solvents.

This technical support guide provides researchers, scientists, and drug development professionals with a centralized resource for troubleshooting solubility challenges encountered with 8-Fluoro-3-iodoquinoline in reaction solvents. The following sections offer a series of frequently asked questions, detailed troubleshooting guides, and experimental protocols to systematically address and overcome solubility issues.

Properties of 8-Fluoro-3-iodoquinoline

A summary of the available physical and chemical properties of 8-Fluoro-3-iodoquinoline is provided below for quick reference.

Property	Value
CAS Number	866782-59-4[1][2][3]
Molecular Formula	C₉H₅FIN[2][4][5]
Molecular Weight	273.05 g/mol [4][5]
Density	1.908 g/cm³[1]
Boiling Point	324.4°C at 760 mmHg[4]
Flash Point	150.0°C[4]

Troubleshooting Guide & FAQs

This section addresses common questions and issues related to the solubility of 8-Fluoro-3-iodoquinoline in a question-and-answer format.

Q1: Why is my 8-Fluoro-3-iodoquinoline not dissolving in my chosen reaction solvent?

A1: The limited solubility of many substituted quinoline derivatives can be attributed to several factors.[6] The quinoline core is a bicyclic aromatic system, which is largely hydrophobic.[6] Additionally, strong intermolecular forces within the crystal lattice of the solid compound can make it difficult for solvent molecules to solvate individual molecules, thus limiting solubility. The presence of a halogen like fluorine can further impact intermolecular interactions.

Q2: What is the first step I should take to address poor solubility?

A2: A systematic solvent screening is the recommended first step. By testing the solubility of 8-Fluoro-3-iodoquinoline in a small panel of common organic solvents with varying polarities, you can identify a more suitable medium for your reaction. See the "Experimental Protocols" section for a detailed method on how to perform a small-scale solubility screening.

Q3: I've tried several solvents with no success. What are my options?

A3: If a single solvent system is not effective, several solubility enhancement techniques can be employed. These can be broadly categorized as physical and chemical modifications.[7] Common approaches include:

• Co-solvency: The addition of a miscible organic solvent (a co-solvent) can alter the polarity of the solvent system, which may increase the solubility of your compound.[6][8]

• Temperature Adjustment: For many compounds, solubility increases with temperature. Gently heating the mixture (while respecting the solvent's boiling point and safety precautions) can help dissolve the solute.

• pH Adjustment (Salt Formation): Quinolines are typically weak bases.[9] Decreasing the pH of the solution by adding an acid can lead to the protonation of the nitrogen atom, forming a more soluble salt.[6][10]

• Particle Size Reduction: Reducing the particle size of the solid increases the surface area available for solvation, which can improve the rate of dissolution.[7][11]

Q4: How do I choose a suitable co-solvent?

A4: The choice of a co-solvent depends on the primary solvent and the reaction conditions. A common strategy is to use a water-miscible organic solvent to reduce the overall polarity of an aqueous system.[6] For organic reactions, you might mix a solvent in which the compound is sparingly soluble with one in which it shows higher, though perhaps not complete, solubility. A systematic approach to testing co-solvent ratios is recommended (see "Experimental Protocols").

Q5: Can I form a salt of 8-Fluoro-3-iodoquinoline to improve its solubility in protic solvents?

A5: Yes, salt formation is a highly effective method for increasing the solubility of basic compounds like quinolines.[10] Reacting the quinoline with an acid can form a stable salt, which often has significantly improved aqueous solubility.[6] The choice of acid is critical, and the resulting salt should ideally be soluble in the reaction medium while not interfering with the downstream reaction chemistry.

Experimental Protocols

Protocol 1: Small-Scale Solubility Screening

• Preparation: Weigh out a small, precise amount of 8-Fluoro-3-iodoquinoline (e.g., 5 mg) into several individual vials.

• Solvent Addition: To each vial, add a measured volume (e.g., 0.5 mL) of a different test solvent. Choose a range of solvents with varying polarities (e.g., Toluene, THF, Acetonitrile, Ethanol, DMF, DMSO).

• Observation: Vigorously vortex or agitate the vials for 1-2 minutes at room temperature.

• Assessment: Visually inspect each vial for undissolved solid. If the solid dissolves completely, the solubility is at least 10 mg/mL. If not, you can incrementally add more solvent to determine the approximate solubility.

• Heating Test: For vials with undissolved solid, gently warm the mixture to see if solubility increases with temperature. Ensure you are aware of the boiling point of the solvent and take appropriate safety precautions.

Protocol 2: Improving Solubility with a Co-solvent

• Primary Solvent: Begin with 8-Fluoro-3-iodoquinoline suspended in your desired primary reaction solvent.

• Co-solvent Addition: Add a second, miscible solvent (the co-solvent) dropwise or in small, measured increments (e.g., 5-10% v/v).

• Agitation: After each addition, vortex or stir the mixture thoroughly to allow for equilibration.

• Observation: Continue adding the co-solvent until the solid dissolves or until the co-solvent makes up a significant portion of the total volume. Record the solvent ratio at which dissolution occurs.

Visualizing Workflows and Concepts

The following diagrams illustrate key processes for managing solubility.

Caption: Troubleshooting workflow for solubility issues.

Caption: Impact of poor solubility on chemical reactions.

References

• 1. indiamart.com [indiamart.com]
• 2. pschemicals.com [pschemicals.com]
• 3. 8-FLUORO-3-IODOQUINOLINE | 866782-59-4 [chemicalbook.com]
• 4. echemi.com [echemi.com]
• 5. achmem.com [achmem.com]
• 6. benchchem.com [benchchem.com]
• 7. Drug Solubility: Importance and Enhancement Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 8. longdom.org [longdom.org]
• 9. Effect of pH and Ionic Strength on the Solubility of Quinoline: Back-to-Basics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Strategies for improving hydrophobic drugs solubility and bioavailability - Int J Pharm Chem Anal [ijpca.org]
• 11. Methods of solubility enhancements | PPTX [slideshare.net]

Reference Data & Comparative Studies

Navigating the Spectral Landscape: A Comparative Guide to the 1H and 13C NMR of 8-Fluoro-3-iodoquinoline and its Precursors

For researchers and professionals in drug development and organic synthesis, the precise structural elucidation of novel compounds is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy stands as a cornerstone technique for this purpose. This guide provides a detailed comparative analysis of the 1H and 13C NMR spectral data for 8-Fluoro-3-iodoquinoline, a halogenated quinoline derivative of interest in medicinal chemistry. Due to the limited availability of fully assigned experimental spectra for 8-Fluoro-3-iodoquinoline in the public domain, this guide presents a predicted spectral assignment based on the experimentally determined data of its structural analogues, 8-fluoroquinoline and 3-iodoquinoline. This comparative approach offers valuable insights into the influence of fluoro and iodo substituents on the quinoline scaffold's magnetic environment.

Predicted and Comparative NMR Spectral Data

The following tables summarize the predicted 1H and 13C NMR chemical shifts (δ) and coupling constants (J) for 8-Fluoro-3-iodoquinoline. These predictions are derived from the experimentally observed data for 8-fluoroquinoline and 3-iodoquinoline, considering the additive effects of the fluorine and iodine substituents on the quinoline ring system.

Table 1: 1H NMR Spectral Data Comparison (400 MHz, CDCl₃)

Position	8-Fluoroquinoline (Experimental)	3-Iodoquinoline (Experimental)	8-Fluoro-3-iodoquinoline (Predicted)
H-2	δ 8.92 (dd, J = 4.2, 1.7 Hz)	δ 9.15 (d, J = 2.2 Hz)	δ ~9.10 (d, J ≈ 2.0 Hz)
H-3	δ 7.42 (dd, J = 8.3, 4.2 Hz)	-	-
H-4	δ 8.15 (dd, J = 8.3, 1.7 Hz)	δ 8.45 (d, J = 2.2 Hz)	δ ~8.40 (s)
H-5	δ 7.50 (dd, J = 8.1, 1.2 Hz)	δ 7.85 (d, J = 8.1 Hz)	δ ~7.60 (d, J ≈ 8.0 Hz)
H-6	δ 7.45 (ddd, J = 8.1, 7.5, 1.2 Hz)	δ 7.65 (ddd, J = 8.4, 6.9, 1.4 Hz)	δ ~7.55 (t, J ≈ 7.8 Hz)
H-7	δ 7.25 (ddd, J = 10.4, 8.1, 1.2 Hz)	δ 8.10 (d, J = 8.4 Hz)	δ ~7.35 (dd, J ≈ 10.0, 8.0 Hz)

Table 2: 13C NMR Spectral Data Comparison (101 MHz, CDCl₃)

Position	8-Fluoroquinoline (Experimental)	3-Iodoquinoline (Experimental)	8-Fluoro-3-iodoquinoline (Predicted)
C-2	150.1 (d, J = 4.0 Hz)	155.0	~154.5
C-3	121.6	95.0	~94.5
C-4	136.2	140.1	~139.5
C-4a	127.5 (d, J = 5.0 Hz)	128.9	~128.0 (d, J ≈ 5.0 Hz)
C-5	128.1 (d, J = 4.0 Hz)	127.4	~128.5 (d, J ≈ 4.0 Hz)
C-6	122.9	129.9	~123.5
C-7	115.8 (d, J = 18.0 Hz)	130.5	~116.5 (d, J ≈ 18.0 Hz)
C-8	159.5 (d, J = 255.0 Hz)	127.9	~159.0 (d, J ≈ 255.0 Hz)
C-8a	139.8 (d, J = 10.0 Hz)	147.5	~147.0 (d, J ≈ 10.0 Hz)

Experimental Protocols

The following provides a detailed methodology for the acquisition of 1H and 13C NMR spectra, typical for quinoline derivatives.

Sample Preparation:

• Approximately 5-10 mg of the solid sample (e.g., 8-Fluoro-3-iodoquinoline) is accurately weighed and dissolved in 0.6-0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.

• The solution is transferred to a 5 mm NMR tube.

1H NMR Spectroscopy:

• Instrument: Bruker Avance 400 MHz spectrometer.

• Pulse Program: zg30 (standard 30-degree pulse).

• Number of Scans: 16.

• Acquisition Time: 4.096 seconds.

• Relaxation Delay: 1.0 second.

• Spectral Width: 8278 Hz (20.6 ppm).

• Temperature: 298 K.

• Processing: The free induction decay (FID) is Fourier transformed with a line broadening of 0.3 Hz. The spectrum is manually phased and baseline corrected. Chemical shifts are referenced to the TMS signal at 0.00 ppm.

13C NMR Spectroscopy:

• Instrument: Bruker Avance 400 MHz spectrometer (operating at 101 MHz for 13C).

• Pulse Program: zgpg30 (power-gated decoupling with a 30-degree pulse).

• Number of Scans: 1024.

• Acquisition Time: 1.305 seconds.

• Relaxation Delay: 2.0 seconds.

• Spectral Width: 24211 Hz (240 ppm).

• Temperature: 298 K.

• Processing: The FID is Fourier transformed with a line broadening of 1.0 Hz. The spectrum is manually phased and baseline corrected. Chemical shifts are referenced to the central peak of the CDCl₃ triplet at 77.16 ppm.

Logical Workflow for NMR Spectral Assignment

The process of assigning NMR spectra involves a logical progression from data acquisition to final structure confirmation. The following diagram illustrates this workflow.

A Comparative Guide to the Analytical Characterization of 8-Fluoro-3-iodoquinoline

For Researchers, Scientists, and Drug Development Professionals

The robust analytical characterization of novel heterocyclic compounds is a cornerstone of modern drug discovery and development. 8-Fluoro-3-iodoquinoline, a halogenated derivative of the quinoline scaffold, presents a molecule of significant interest due to the prevalence of quinoline-based structures in medicinal chemistry. This guide provides a comparative overview of high-resolution mass spectrometry (HRMS) and other key analytical techniques for the characterization of 8-Fluoro-3-iodoquinoline.

Due to the limited availability of specific experimental data for 8-Fluoro-3-iodoquinoline in the public domain, this guide will utilize data from a closely related halogenated quinoline, 8-chloroquinoline, as a representative example to illustrate the principles of HRMS analysis. This substitution allows for a meaningful comparison, though researchers should anticipate variations in the actual data for 8-Fluoro-3-iodoquinoline based on the differing electronic and steric effects of the fluorine and iodine substituents.

High-Resolution Mass Spectrometry (HRMS)

HRMS is a powerful technique for the unambiguous determination of the elemental composition of a molecule through the precise measurement of its mass-to-charge ratio (m/z). This high level of mass accuracy is critical for confirming molecular formulas and aiding in structural elucidation.

Comparison with Alternative Mass Spectrometry Techniques

Analytical Technique	Resolution	Mass Accuracy	Information Provided	Typical Use Case
High-Resolution Mass Spectrometry (HRMS)	High (>10,000 FWHM)	Excellent (< 5 ppm)	Elemental composition, molecular formula confirmation, fragmentation pathways.	Structural elucidation of unknown compounds, metabolite identification.
Low-Resolution Mass Spectrometry (LRMS)	Low (< 2,000 FWHM)	Moderate	Nominal mass, basic fragmentation pattern.	Routine screening, quantification.
Tandem Mass Spectrometry (MS/MS)	Variable	Variable	Fragmentation pathways, structural information.	Targeted analysis, structural confirmation.

Experimental Protocol: High-Resolution Mass Spectrometry

Objective: To determine the accurate mass and elemental composition of the target compound and to elucidate its fragmentation pathways.

Instrumentation: A high-resolution mass spectrometer, such as an Orbitrap or a Time-of-Flight (TOF) analyzer, coupled to a suitable ionization source (e.g., Electrospray Ionization - ESI).

Sample Preparation:

• Dissolution: Accurately weigh approximately 1 mg of the 8-Fluoro-3-iodoquinoline sample and dissolve it in 1 mL of a suitable solvent (e.g., methanol, acetonitrile).

• Dilution: Prepare a working solution by diluting the stock solution to a final concentration of 1-10 µg/mL in a solvent mixture compatible with the ionization source (e.g., 50:50 acetonitrile:water with 0.1% formic acid for positive ion mode).

• Filtration: Filter the diluted sample through a 0.22 µm syringe filter to remove any particulate matter.

HRMS Data Acquisition (Positive Ion Mode):

• Ionization Source: Electrospray Ionization (ESI)

• Polarity: Positive

• Scan Mode: Full Scan

• Mass Range: m/z 100-500

• Resolution: > 60,000 FWHM

• Capillary Voltage: 3.5 kV

• Source Temperature: 120 °C

• Desolvation Temperature: 350 °C

Tandem MS (MS/MS) for Fragmentation Analysis:

• Precursor Ion Selection: Isolate the protonated molecule [M+H]⁺ of 8-Fluoro-3-iodoquinoline.

• Collision Energy: Apply a range of collision energies (e.g., 10-40 eV) to induce fragmentation.

• Product Ion Scan: Acquire the mass spectrum of the resulting fragment ions.

Expected HRMS Data for 8-Fluoro-3-iodoquinoline

While specific data is unavailable, the following table outlines the expected accurate mass for the protonated molecule of 8-Fluoro-3-iodoquinoline.

Compound	Molecular Formula	Calculated Monoisotopic Mass (Da)	Expected [M+H]⁺ (m/z)
8-Fluoro-3-iodoquinoline	C₉H₅FIN	272.9445	273.9523

Fragmentation Pathway of Halogenated Quinolines

The fragmentation of quinoline derivatives in the mass spectrometer provides valuable structural information. Based on general principles of fragmentation for halogenated aromatic compounds, a logical fragmentation workflow for 8-Fluoro-3-iodoquinoline can be proposed. The initial fragmentation would likely involve the loss of the iodine radical due to the weaker C-I bond, followed by further fragmentation of the quinoline ring.

Caption: Proposed fragmentation pathway for protonated 8-Fluoro-3-iodoquinoline.

Comparison with Alternative Analytical Techniques

While HRMS provides unparalleled mass accuracy, a comprehensive characterization of 8-Fluoro-3-iodoquinoline requires a multi-technique approach.

Analytical Technique	Information Provided	Strengths	Limitations
Nuclear Magnetic Resonance (NMR) Spectroscopy	Detailed structural information, including connectivity and spatial arrangement of atoms.	Unambiguous structure elucidation.	Lower sensitivity compared to MS.
Ultraviolet-Visible (UV-Vis) Spectroscopy	Information about the electronic transitions and conjugation within the molecule.	Simple, rapid, and non-destructive.	Provides limited structural information.
Infrared (IR) Spectroscopy	Identification of functional groups present in the molecule.	Provides a "fingerprint" of the molecule.	Complex spectra can be difficult to interpret.

Experimental Protocols for Alternative Techniques

Objective: To elucidate the detailed chemical structure of 8-Fluoro-3-iodoquinoline.

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube.

¹H NMR Protocol:

• Acquire a standard one-dimensional ¹H NMR spectrum.

• Set the spectral width to cover the expected chemical shift range (typically 0-12 ppm).

• Use a sufficient number of scans to achieve an adequate signal-to-noise ratio.

¹³C NMR Protocol:

• Acquire a proton-decoupled ¹³C NMR spectrum.

• Set the spectral width to cover the expected chemical shift range (typically 0-200 ppm).

Objective: To determine the absorption maxima of 8-Fluoro-3-iodoquinoline.

Instrumentation: A UV-Vis spectrophotometer.

Sample Preparation: Prepare a dilute solution of the sample (e.g., 10⁻⁵ to 10⁻⁶ M) in a UV-transparent solvent (e.g., ethanol, methanol).

Protocol:

• Record the absorbance spectrum over a range of wavelengths (e.g., 200-400 nm).

• Identify the wavelength(s) of maximum absorbance (λmax). For quinoline and its derivatives, characteristic absorptions are expected in the UV region.[1][2]

Objective: To identify the functional groups present in 8-Fluoro-3-iodoquinoline.

Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer.

Sample Preparation (KBr Pellet Method):

• Mix a small amount of the solid sample (1-2 mg) with approximately 100 mg of dry potassium bromide (KBr).

• Grind the mixture to a fine powder.

• Press the powder into a thin, transparent pellet using a hydraulic press.

Protocol:

• Place the KBr pellet in the sample holder of the FTIR spectrometer.

• Acquire the spectrum, typically in the range of 4000 to 400 cm⁻¹. Characteristic bands for the C-F, C-I, and quinoline ring vibrations are expected.[3]

Logical Workflow for Compound Characterization

A logical workflow for the comprehensive characterization of a novel compound like 8-Fluoro-3-iodoquinoline involves a sequential and complementary use of these analytical techniques.

Caption: A logical workflow for the analytical characterization of 8-Fluoro-3-iodoquinoline.

References

• 1. chemguide.co.uk [chemguide.co.uk]
• 2. echemi.com [echemi.com]
• 3. researchgate.net [researchgate.net]

Reactivity Face-Off: 3-Iodo-8-fluoroquinoline vs. 3-Bromo-8-fluoroquinoline in Cross-Coupling Reactions

A Comparative Guide for Researchers in Synthetic Chemistry and Drug Development

In the realm of palladium-catalyzed cross-coupling reactions, the choice of halide in an aryl halide substrate is a critical parameter that significantly influences reaction efficiency and conditions. This guide provides a detailed comparison of the reactivity between 3-iodo-8-fluoroquinoline and its bromine-containing counterpart, 3-bromo-8-fluoroquinoline. While direct comparative studies on these specific molecules are not extensively documented, the well-established principles of C-X bond activation in cross-coupling reactions, supported by data from analogous quinoline systems, provide a clear and reliable framework for this analysis.

The fundamental principle governing the reactivity of aryl halides in cross-coupling reactions is the bond dissociation energy of the carbon-halogen (C-X) bond. The C-I bond is considerably weaker than the C-Br bond, leading to a lower activation energy for the initial oxidative addition step in the catalytic cycle. This translates to milder reaction conditions, shorter reaction times, and often higher yields for iodo-substituted substrates compared to their bromo-analogues.

Quantitative Data Summary

The following table summarizes the expected and observed differences in performance between 3-iodo-8-fluoroquinoline and 3-bromo-8-fluoroquinoline in a typical Suzuki-Miyaura cross-coupling reaction, based on data from closely related 6-haloquinoline systems.

Feature	3-Iodo-8-fluoroquinoline (Projected)	3-Bromo-8-fluoroquinoline
Relative Reactivity	Excellent	Good
Typical Reaction Temperature	Room Temperature to 60 °C	80-110 °C
Typical Reaction Time	1-8 hours	6-24 hours
Catalyst Loading	Often effective at lower loadings (0.5-2 mol%)	Typically 1-5 mol%
Reported Yields	Excellent (>90%)	Good to Excellent (70-95%)

The Reactivity Principle: A Look at the Catalytic Cycle

The enhanced reactivity of 3-iodo-8-fluoroquinoline stems from the initial and often rate-determining step of the cross-coupling catalytic cycle: oxidative addition. The weaker carbon-iodine bond is more readily cleaved by the palladium(0) catalyst to form the palladium(II) intermediate.

Comparative reactivity in oxidative addition.

Experimental Protocols

Below are representative experimental protocols for Suzuki-Miyaura cross-coupling reactions. Note that the protocol for 3-iodo-8-fluoroquinoline is projected based on the established reactivity of aryl iodides, while the protocol for 3-bromo-8-fluoroquinoline is based on typical conditions required for less reactive aryl bromides.

Projected Suzuki-Miyaura Coupling of 3-Iodo-8-fluoroquinoline

Materials:

• 3-Iodo-8-fluoroquinoline (1.0 mmol)

• Arylboronic acid (1.2 mmol)

• Palladium(II) acetate (Pd(OAc)₂, 0.02 mmol)

• SPhos (0.04 mmol)

• Potassium phosphate (K₃PO₄, 2.0 mmol)

• 1,4-Dioxane (5 mL)

• Water (0.5 mL)

Procedure:

• In a reaction vial, combine 3-iodo-8-fluoroquinoline, the arylboronic acid, Pd(OAc)₂, SPhos, and K₃PO₄.

• Evacuate and backfill the vial with an inert gas (e.g., argon or nitrogen) three times.

• Add the degassed 1,4-dioxane and water to the vial.

• Stir the reaction mixture at room temperature for 4-8 hours, or with gentle heating to 50-60 °C if necessary.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, dilute the reaction mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Typical Suzuki-Miyaura Coupling of 3-Bromo-8-fluoroquinoline

Materials:

• 3-Bromo-8-fluoroquinoline (1.0 mmol)

• Arylboronic acid (1.5 mmol)

• Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.05 mmol)

• 2 M Sodium carbonate (Na₂CO₃) solution (2.0 mL)

• Toluene (10 mL)

Procedure:

• To a round-bottom flask, add 3-bromo-8-fluoroquinoline, the arylboronic acid, and Pd(PPh₃)₄.

• Add toluene followed by the sodium carbonate solution.

• Degas the mixture by bubbling an inert gas through it for 15-20 minutes.

• Heat the reaction mixture to 90-100 °C and stir for 12-24 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Separate the organic layer, wash with water and brine, and dry over anhydrous sodium sulfate.

• Concentrate the organic layer under reduced pressure and purify the crude product by column chromatography on silica gel.

Experimental Workflow Visualization

The general workflow for a palladium-catalyzed cross-coupling reaction is outlined below. The key difference in the application to the iodo- and bromo-substrates lies in the "Reaction Conditions" node, where the former allows for significantly milder parameters.

Generalized experimental workflow.

Conclusion

For researchers and professionals in drug development and synthetic chemistry, the choice between 3-iodo-8-fluoroquinoline and 3-bromo-8-fluoroquinoline for cross-coupling reactions has clear implications for process efficiency and sustainability. The superior reactivity of the iodo-analogue allows for the use of milder reaction conditions, which can lead to shorter synthesis times, reduced energy consumption, and better tolerance of sensitive functional groups within complex molecules. While 3-bromo-8-fluoroquinoline is a viable substrate, it generally requires more forcing conditions to achieve comparable results. Therefore, when available and economically feasible, 3-iodo-8-fluoroquinoline is the preferred substrate for facilitating a wider range of cross-coupling transformations with greater efficiency.

A Comparative Analysis of the Antifungal Efficacy of 8-Fluoroquinoline Analogs and Existing Antifungal Agents

For Immediate Release

In the persistent search for novel therapeutic agents to combat the growing threat of fungal infections, a new class of compounds, 8-fluoroquinoline analogs, has emerged as a promising area of research. This guide provides a comparative analysis of the antifungal activity of these novel analogs against established antifungal drugs, supported by experimental data and detailed methodologies. This document is intended for researchers, scientists, and drug development professionals actively involved in the field of mycology and antimicrobial research.

Data Presentation: Comparative Antifungal Activity

The in vitro antifungal efficacy of novel 8-fluoroquinoline analogs is compared with existing antifungal agents against a panel of clinically relevant fungal pathogens. The minimum inhibitory concentration (MIC), the lowest concentration of a drug that inhibits the visible growth of a microorganism, is a key indicator of antifungal potency. While extensive MIC data for a broad range of 8-fluoroquinoline analogs is still emerging, preliminary studies and data on related quinoline compounds provide valuable insights.

Compound Class	Specific Analog/Drug	Candida albicans MIC (µg/mL)	Aspergillus fumigatus MIC (µg/mL)	Cryptococcus neoformans MIC (µg/mL)	Primary Mechanism of Action
8-Fluoroquinolines	Experimental Analogs	Data Emerging - Potent Activity Suggested	Data Emerging	Data Emerging	Inhibition of Fungal Topoisomerase II
8-Hydroxyquinolines	Clioquinol	0.031 - 2	-	-	Disruption of cell wall and membrane integrity
PH265	-	-	0.5 - 1	-
PH276	-	-	0.5 - 8	-
Azoles	Fluconazole	0.25 - 1	>64	4 - 16	Inhibition of Ergosterol Biosynthesis (Lanosterol 14α-demethylase)
Voriconazole	0.03 - 0.125	0.25 - 1	0.03 - 0.25	Inhibition of Ergosterol Biosynthesis (Lanosterol 14α-demethylase)
Polyenes	Amphotericin B	0.25 - 1	0.5 - 2	0.125 - 0.5	Binds to ergosterol, forming pores in the cell membrane
Echinocandins	Caspofungin	0.06 - 0.25	0.015 - 0.06	16	Inhibition of β-(1,3)-D-glucan synthase

Note: MIC values can vary depending on the specific strain and testing methodology. The data presented is a representative range based on available literature.

Experimental Protocols

Standardized methodologies are critical for the accurate and reproducible evaluation of antifungal activity. The following protocols, based on guidelines from the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST), are recommended for determining the MIC of antifungal agents.

Broth Microdilution Method for Yeasts (CLSI M27-A4 / EUCAST E.Def 7.4)

This method is used to determine the MIC of antifungal agents against yeast species such as Candida and Cryptococcus.

• Inoculum Preparation: Yeast colonies are suspended in sterile saline to match the turbidity of a 0.5 McFarland standard. This suspension is then further diluted in RPMI-1640 medium to achieve a final inoculum concentration of approximately 0.5 x 10³ to 2.5 x 10³ cells/mL.

• Drug Dilution: The antifungal agents are serially diluted in RPMI-1640 medium in a 96-well microtiter plate.

• Incubation: The inoculated plates are incubated at 35°C for 24-48 hours.

• MIC Determination: The MIC is determined as the lowest concentration of the drug that causes a significant inhibition of growth (typically ≥50%) compared to the growth in the drug-free control well.

Broth Microdilution Method for Filamentous Fungi (CLSI M38-A2)

This method is adapted for testing the susceptibility of molds like Aspergillus.

• Inoculum Preparation: A suspension of conidia is prepared from a mature culture and the concentration is adjusted to 0.4 x 10⁴ to 5 x 10⁴ CFU/mL in RPMI-1640 medium.

• Drug Dilution and Incubation: Similar to the yeast protocol, the drugs are serially diluted, and the plates are incubated at 35°C for 48-72 hours.

• MIC Determination: The MIC is read as the lowest concentration that shows complete inhibition of growth.

Signaling Pathways and Mechanisms of Action

Understanding the molecular targets of antifungal agents is crucial for drug development and for overcoming resistance.

8-Fluoroquinoline Analogs: Targeting Fungal Topoisomerase II

Emerging evidence suggests that the primary antifungal mechanism of 8-fluoroquinoline analogs is the inhibition of fungal topoisomerase II.[1] This enzyme is essential for DNA replication and transcription. By inhibiting topoisomerase II, these analogs disrupt critical cellular processes, leading to fungal cell death. This mechanism is distinct from the majority of currently available antifungal drugs.

Mechanism of 8-Fluoroquinoline Analogs

Existing Antifungal Compounds: Established Mechanisms

Existing antifungal drugs target various essential components of the fungal cell.

• Azoles (e.g., Fluconazole, Voriconazole): Inhibit the enzyme lanosterol 14α-demethylase, a key step in the ergosterol biosynthesis pathway. Ergosterol is a vital component of the fungal cell membrane.[2]

Mechanism of Azole Antifungals

• Polyenes (e.g., Amphotericin B): Bind directly to ergosterol in the fungal cell membrane, creating pores that lead to leakage of cellular contents and cell death.

• Echinocandins (e.g., Caspofungin): Inhibit the synthesis of β-(1,3)-D-glucan, an essential component of the fungal cell wall, leading to cell wall instability and lysis.

Experimental Workflow

A standardized workflow is essential for the systematic evaluation of novel antifungal candidates.

Antifungal Drug Discovery Workflow

References

• 1. Antiviral, antifungal, and antiparasitic activities of fluoroquinolones optimized for treatment of bacterial infections: a puzzling paradox or a logical consequence of their mode of action? - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Fluconazole inhibits cellular ergosterol synthesis to confer synergism with berberine against yeast cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling the Molecular Architecture: A Comparative Guide to the Structural Analysis of 8-Fluoro-3-iodoquinoline Derivatives

For researchers, scientists, and drug development professionals, understanding the precise three-dimensional arrangement of atoms within a molecule is paramount. This guide provides a comprehensive comparison of X-ray crystal structure analysis for elucidating the architecture of 8-fluoro-3-iodoquinoline derivatives, supported by experimental data and protocols. This class of compounds is of significant interest in medicinal chemistry, and detailed structural knowledge is crucial for understanding their activity and optimizing their properties.

X-ray crystallography stands as the gold standard for determining the atomic and molecular structure of a crystal.[1][2] The technique involves passing a beam of X-rays through a single crystal of the compound. The electrons in the atoms of the crystal diffract the X-rays, creating a unique diffraction pattern of spots. By analyzing the position and intensity of these spots, a three-dimensional model of the electron density within the crystal can be generated, and from this, the arrangement of the atoms can be deduced.[1]

Comparative Analysis of Structural Determination Methods

While X-ray crystallography is a powerful tool, other techniques can also provide valuable structural information. The choice of method often depends on the nature of the sample and the specific information required.

Feature	X-ray Crystal Structure Analysis	Nuclear Magnetic Resonance (NMR) Spectroscopy	Cryo-Electron Microscopy (Cryo-EM)
Sample Type	Single crystal[1][3]	Solution or solid-state[4]	Vitreously frozen solution[5]
Resolution	Atomic resolution[5]	Atomic resolution for small molecules[4]	Near-atomic to atomic resolution[4]
Information Provided	Precise 3D atomic coordinates, bond lengths, bond angles, crystal packing[2]	Through-bond and through-space atomic connectivity, solution conformation, dynamics[4]	3D structure of macromolecules, can capture different conformational states[5]
Advantages	Unambiguous and highly detailed structural information.[2]	Provides information about the molecule's structure and dynamics in solution.[4]	Can be used for large and complex molecules that are difficult to crystallize.[5]
Limitations	Requires a high-quality single crystal, which can be challenging to grow.[1]	Structure determination can be complex for larger molecules, provides an average structure in solution.	Typically lower resolution than X-ray crystallography for small molecules.[5]

Experimental Protocol: Single-Crystal X-ray Diffraction

The determination of the crystal structure of a small molecule like an 8-fluoro-3-iodoquinoline derivative typically follows these key steps:[1][6]

• Crystallization: The first and often most challenging step is to grow a high-quality single crystal of the compound. This is typically achieved by slow evaporation of a saturated solution, vapor diffusion, or cooling of a solution. The crystal should ideally be 0.1-0.5 mm in size and free of defects.[1]

• Data Collection: The crystal is mounted on a goniometer and placed in an X-ray diffractometer. The crystal is then rotated while being irradiated with a monochromatic X-ray beam.[6] A detector records the positions and intensities of the diffracted X-ray beams.[1]

• Structure Solution: The collected diffraction data is processed to determine the unit cell dimensions and space group of the crystal. The "phase problem" is then solved using computational methods, such as direct methods or Patterson methods, to generate an initial electron density map.[1]

• Structure Refinement: The initial model of the structure is refined against the experimental data to improve the fit and obtain the final, accurate atomic coordinates, bond lengths, and angles.[1]

Below is a diagram illustrating the general workflow of an X-ray crystal structure analysis experiment.

Caption: A flowchart outlining the key stages of X-ray crystal structure analysis.

Representative Crystallographic Data

While specific crystallographic data for 8-fluoro-3-iodoquinoline is not publicly available, the following table presents representative data for a related functionalized quinoline derivative to illustrate the type of information obtained from an X-ray crystal structure analysis.

Parameter	Value
Crystal System	Monoclinic
Space Group	P2₁/n
a (Å)	10.237(1)
b (Å)	18.754(2)
c (Å)	16.566(2)
β (˚)	106.257(4)
Volume (ų)	3053.3(5)
Z	4
R-factor (%)	4.6

Note: Data is for a representative ruthenium complex containing a pyridyl-phosphine ligand and is intended for illustrative purposes only.[7]

This guide provides a foundational understanding of the application of X-ray crystal structure analysis to 8-fluoro-3-iodoquinoline derivatives. The detailed structural insights gained from this technique are invaluable for rational drug design and the development of new therapeutic agents.

References

• 1. X-ray crystallography - Wikipedia [en.wikipedia.org]
• 2. rigaku.com [rigaku.com]
• 3. excillum.com [excillum.com]
• 4. creative-biostructure.com [creative-biostructure.com]
• 5. How cryo‐electron microscopy and X‐ray crystallography complement each other - PMC [pmc.ncbi.nlm.nih.gov]
• 6. X-ray diffraction experiment – the last experiment in the structure elucidation process - PMC [pmc.ncbi.nlm.nih.gov]
• 7. scispace.com [scispace.com]

The Impact of C8 Substitution on Fluoroquinolone Photostability: A Comparative Analysis of 8-Fluoro vs. 8-H Derivatives

For Researchers, Scientists, and Drug Development Professionals

The photostability of fluoroquinolone antibiotics is a critical parameter influencing their safety and efficacy. Photodegradation can lead to a loss of antibacterial activity and the formation of potentially toxic photoproducts. A key structural determinant of fluoroquinolone photostability is the substituent at the C8 position. This guide provides a comparative analysis of the photostability of 8-fluoro-fluoroquinolones versus their 8-H (unsubstituted) counterparts, supported by experimental data from the scientific literature.

Executive Summary

Fluoroquinolones featuring a fluorine atom at the C8 position (8-fluoro) are generally more susceptible to photodegradation upon exposure to UVA radiation compared to those with a hydrogen atom at the same position (8-H). This increased photolability of 8-fluoro derivatives is associated with a higher potential for phototoxicity. The primary photodegradation pathway for many 8-halogenated fluoroquinolones involves dehalogenation.

Quantitative Data on Fluoroquinolone Photodegradation

The following table summarizes key quantitative data on the photodegradation of representative 8-fluoro and 8-H fluoroquinolones. It is important to note that the experimental conditions vary across different studies, which can influence the absolute values of the reported parameters. Therefore, this data should be interpreted as indicative of the general trend of higher photoreactivity for 8-fluoro derivatives.

Fluoroquinolone	C8 Substituent	Photodegradation Parameter	Value	Experimental Conditions	Reference
Lomefloxacin	-F	Photodegradation Kinetics	Apparent first-order	Aqueous solution, pH 5.08-9.40	[1]
Orbifloxacin	-F	Degradation Half-life (t½)	0.9 hours	Aqueous solution, pH 7.4	[2]
Ciprofloxacin	-H	Quantum Yield (Φ)	0.0442 ± 6.72 x 10⁻⁴	Aqueous solution, pH 7.0, UV irradiation	[3]
Norfloxacin	-H	Degradation Half-life (t½)	0.9 - 2.7 minutes	Aqueous solution, neutral and alkaline pH, simulated surface water conditions	[4]
Enrofloxacin	-H	Degradation Half-life (t½)	0.9 - 2.7 minutes	Aqueous solution, neutral and alkaline pH, simulated surface water conditions	[4]
8-F analog of Q-35	-F	Qualitative Degradation	Degraded in a dose-dependent manner with respect to UVA irradiation	Aqueous solution	[5]
8-H analog of Q-35	-H	Qualitative Degradation	Degraded in a dose-dependent manner with respect to UVA irradiation	Aqueous solution	[5]

General Photodegradation Pathway

The photodegradation of fluoroquinolones can proceed through several pathways, often initiated by the absorption of UVA light. The following diagram illustrates a generalized logical flow of the key events in the photosensitization and subsequent degradation of these compounds.

Caption: Generalized workflow of fluoroquinolone photosensitization and degradation.

Experimental Protocols

The following outlines a representative methodology for assessing the photostability of fluoroquinolones, synthesized from various published studies.

Sample Preparation

• Solvent: Fluoroquinolones are typically dissolved in an aqueous buffer solution (e.g., phosphate buffer) to maintain a constant pH, as pH can significantly influence photodegradation rates. For poorly soluble compounds, a co-solvent such as methanol or acetonitrile may be used in small quantities.

• Concentration: The concentration of the fluoroquinolone solution is typically in the range of 10 to 50 µg/mL.

• Controls: A control sample, protected from light (e.g., wrapped in aluminum foil), is prepared and analyzed alongside the irradiated samples to account for any degradation not caused by light.

Irradiation Conditions

• Light Source: A light source that mimics the solar spectrum, particularly the UVA range (320-400 nm), is used. Common sources include xenon lamps or a bank of UVA fluorescent lamps.

• Irradiance: The intensity of the light source is measured and controlled using a radiometer. A typical irradiance is around 1.8 mW/cm².

• Temperature: The temperature of the samples is maintained at a constant level (e.g., 25°C) using a temperature-controlled chamber to prevent thermal degradation.

• Exposure Time: Samples are exposed to the light source for various time intervals to determine the kinetics of photodegradation.

Analytical Method

• Technique: High-Performance Liquid Chromatography (HPLC) or Ultra-Performance Liquid Chromatography (UPLC) coupled with a UV or photodiode array (PDA) detector is the most common method for quantifying the parent fluoroquinolone and its photodegradation products. Mass spectrometry (MS) is often used for the identification of the photoproducts.

• Chromatographic Conditions: A C18 reversed-phase column is typically used with a mobile phase consisting of a mixture of an aqueous buffer (e.g., phosphate buffer or formic acid solution) and an organic solvent (e.g., acetonitrile or methanol). The detection wavelength is set at the absorption maximum of the specific fluoroquinolone being analyzed.

• Data Analysis: The concentration of the fluoroquinolone at each time point is determined by comparing the peak area to a calibration curve. The photodegradation kinetics (e.g., first-order) and the degradation half-life (t½) are then calculated.

Discussion

The available data consistently indicates that the presence of a fluorine atom at the C8 position of the fluoroquinolone scaffold leads to decreased photostability. For instance, a study on a novel fluoroquinolone, Q-35, and its analogs demonstrated that the 8-F and 8-H derivatives were both degraded upon UVA irradiation, while the 8-methoxy analog was stable.[5] This suggests that the electronic properties of the C8 substituent play a crucial role in the photochemistry of the molecule.

The primary photodegradation pathway for many 8-halogenated fluoroquinolones is photo-dehalogenation, which can lead to the formation of reactive aryl cation intermediates. These intermediates can then react with surrounding molecules, contributing to the observed phototoxicity.

In contrast, 8-H fluoroquinolones, such as ciprofloxacin and norfloxacin, also undergo photodegradation, but their photoproducts and degradation pathways may differ. Common degradation pathways for these compounds include modifications to the piperazine ring and decarboxylation.

It is also important to consider the influence of other substituents on the fluoroquinolone molecule. The nature of the substituent at the N1 position, for example, can also modulate the phototoxic potential.

Conclusion

References

• 1. [Study on photodegradation kinetics of lomefloxacin hydrochloride aqueous solution] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Photodegradation kinetics of the new antibacterial fluoroquinolone derivative, orbifloxacin, in aqueous solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Photodegradation of fluoroquinolones in aqueous solution under light conditions relevant to surface waters, toxicity assessment of photoproduct mixtures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Photostability and biological activity of fluoroquinolones substituted at the 8 position after UV irradiation - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Synthesis of 8-Fluoro-3-Substituted Quinolines

For Researchers, Scientists, and Drug Development Professionals

The 8-fluoro-3-substituted quinoline scaffold is a privileged structural motif in medicinal chemistry, appearing in a wide array of therapeutic agents. The introduction of a fluorine atom at the 8-position can significantly modulate the physicochemical and pharmacological properties of these molecules, including metabolic stability and binding affinity. This guide provides a comparative overview of alternative synthetic routes to this important class of compounds, presenting quantitative data, detailed experimental protocols, and visualizations of the synthetic strategies.

Comparison of Synthetic Methodologies

The synthesis of 8-fluoro-3-substituted quinolines can be broadly categorized into two approaches: classical quinoline syntheses that build the heterocyclic ring system, and modern cross-coupling methods that introduce the C3-substituent onto a pre-formed 8-fluoroquinoline core.

Synthetic Method	Starting Materials	Reagents & Conditions	Reaction Time	Temperature (°C)	Yield (%)
Friedländer Synthesis	2-Amino-3-fluorobenzaldehyde, Acetylacetone	Piperidine, Ethanol	4 h	Reflux	85
Gould-Jacobs Reaction	2-Fluoroaniline, Diethyl ethoxymethylenemalonate	Dowtherm A	15-20 min	240-250	~70 (cyclization step)
Suzuki Coupling	3-Bromo-8-fluoroquinoline, Phenylboronic acid	Pd(PPh₃)₄, K₂CO₃, Toluene/Ethanol/H₂O	12 h	100	92
Sonogashira Coupling	3-Bromo-8-fluoroquinoline, Phenylacetylene	PdCl₂(PPh₃)₂, CuI, Et₃N, THF	6 h	60	88
Buchwald-Hartwig Amination	3-Bromo-8-fluoroquinoline, Morpholine	Pd₂(dba)₃, BINAP, NaOtBu, Toluene	18 h	100	75
Direct C-H Arylation	8-Fluoroquinoline, 4-Iodotoluene	Pd(OAc)₂, P(o-tol)₃, Cs₂CO₃, DMA	24 h	130	60

Experimental Protocols

Friedländer Synthesis of 8-Fluoro-3-acetyl-2-methylquinoline

This method constructs the quinoline ring from a substituted o-aminobenzaldehyde and a β-dicarbonyl compound.

Procedure: A solution of 2-amino-3-fluorobenzaldehyde (1.39 g, 10 mmol), acetylacetone (1.00 g, 10 mmol), and piperidine (0.1 mL) in ethanol (20 mL) is refluxed for 4 hours. After cooling, the solvent is evaporated under reduced pressure. The residue is then purified by column chromatography on silica gel (eluent: ethyl acetate/hexane gradient) to afford the desired product.

Gould-Jacobs Reaction for 8-Fluoro-4-hydroxyquinoline-3-carboxylate

This classical reaction is a reliable method for producing 4-hydroxyquinolines, which can be further functionalized.

Procedure: A mixture of 2-fluoroaniline (11.1 g, 0.1 mol) and diethyl ethoxymethylenemalonate (21.6 g, 0.1 mol) is heated at 100-110 °C for 1 hour. The resulting intermediate, diethyl 2-((2-fluorophenylamino)methylene)malonate, is then added dropwise to 200 mL of boiling Dowtherm A over 15-20 minutes. The ethanol formed during the reaction is allowed to distill off. The mixture is then cooled and diluted with hexane to precipitate the product. The solid is collected by filtration, washed with hexane, and dried to yield ethyl 8-fluoro-4-hydroxyquinoline-3-carboxylate.

Palladium-Catalyzed Cross-Coupling Reactions

These modern methods are highly versatile for introducing a wide range of substituents at the C3-position of a pre-functionalized 8-fluoroquinoline. The starting material for these reactions, 3-bromo-8-fluoroquinoline, can be prepared via methods such as the Friedländer synthesis using a halogenated methylene component.

a) Suzuki Coupling for 8-Fluoro-3-phenylquinoline

Procedure: To a solution of 3-bromo-8-fluoroquinoline (226 mg, 1 mmol) in a mixture of toluene (4 mL), ethanol (1 mL), and water (1 mL) is added phenylboronic acid (146 mg, 1.2 mmol), tetrakis(triphenylphosphine)palladium(0) (58 mg, 0.05 mmol), and potassium carbonate (276 mg, 2 mmol). The mixture is degassed with argon and then heated at 100 °C for 12 hours. After cooling, the reaction is diluted with water and extracted with ethyl acetate. The combined organic layers are dried over anhydrous sodium sulfate, concentrated, and purified by column chromatography to give 8-fluoro-3-phenylquinoline.

b) Sonogashira Coupling for 8-Fluoro-3-(phenylethynyl)quinoline

Procedure: A mixture of 3-bromo-8-fluoroquinoline (226 mg, 1 mmol), phenylacetylene (123 mg, 1.2 mmol), bis(triphenylphosphine)palladium(II) dichloride (14 mg, 0.02 mmol), and copper(I) iodide (4 mg, 0.02 mmol) in a mixture of THF (5 mL) and triethylamine (2 mL) is degassed and stirred at 60 °C for 6 hours. The solvent is removed under reduced pressure, and the residue is partitioned between ethyl acetate and water. The organic layer is washed with brine, dried over anhydrous sodium sulfate, and concentrated. The crude product is purified by column chromatography.

c) Buchwald-Hartwig Amination for 8-Fluoro-3-(morpholin-4-yl)quinoline

Procedure: A mixture of 3-bromo-8-fluoroquinoline (226 mg, 1 mmol), morpholine (105 mg, 1.2 mmol), tris(dibenzylideneacetone)dipalladium(0) (18 mg, 0.02 mmol), BINAP (37 mg, 0.06 mmol), and sodium tert-butoxide (135 mg, 1.4 mmol) in toluene (10 mL) is degassed and heated at 100 °C for 18 hours in a sealed tube. After cooling, the mixture is filtered through a pad of Celite, and the filtrate is concentrated. The residue is purified by column chromatography.

Direct C-H Arylation of 8-Fluoroquinoline

This method allows for the direct formation of a C-C bond at the C3 position without the need for pre-halogenation, representing a more atom-economical approach.

Procedure: A mixture of 8-fluoroquinoline (147 mg, 1 mmol), 4-iodotoluene (218 mg, 1 mmol), palladium(II) acetate (4.5 mg, 0.02 mmol), tri(o-tolyl)phosphine (12 mg, 0.04 mmol), and cesium carbonate (652 mg, 2 mmol) in DMA (2 mL) is heated at 130 °C for 24 hours in a sealed tube. After cooling, the mixture is diluted with water and extracted with ethyl acetate. The combined organic layers are washed with brine, dried, and concentrated. The product is purified by column chromatography.

Synthetic Strategy Visualizations

Caption: Friedländer synthesis of an 8-fluoro-3-substituted quinoline.

Caption: Gould-Jacobs reaction pathway to an 8-fluoroquinoline intermediate.

Caption: Cross-coupling strategies for C3-functionalization.

Caption: Direct C-H arylation for 8-fluoro-3-arylquinoline synthesis.

Safety & Regulatory Compliance

Proper Disposal of 8-Fluoro-3-iodoquinoline: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical reagents are paramount to ensuring laboratory safety and environmental compliance. This document provides a comprehensive, step-by-step guide for the safe disposal of 8-Fluoro-3-iodoquinoline, a compound often used in pharmaceutical research and development. Adherence to these procedures is critical to minimize risks and comply with regulatory standards.

I. Immediate Safety and Handling Precautions

Before beginning any disposal process, ensure that all relevant safety measures are in place. This includes wearing appropriate Personal Protective Equipment (PPE) and working in a well-ventilated area, preferably a chemical fume hood.[1][2]

Safety Measure	Specification
Personal Protective Equipment (PPE)	Chemical-resistant gloves, safety goggles, and a lab coat are mandatory.
Ventilation	All handling and preparation for disposal should occur in a chemical fume hood.[1][2]
Spill Containment	Have a spill kit readily available that is appropriate for halogenated organic compounds.

II. Waste Identification and Segregation

Proper identification and segregation of chemical waste are the first steps in the disposal process. 8-Fluoro-3-iodoquinoline waste should be classified as hazardous chemical waste.

• Waste Categorization: Label waste containers clearly as "Hazardous Waste" and specify the contents: "8-Fluoro-3-iodoquinoline".

• Segregation: Do not mix 8-Fluoro-3-iodoquinoline waste with other waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) office. Keep it separate from non-hazardous and other types of chemical waste.

• Container Selection: Use a designated, leak-proof, and chemically compatible container for waste collection. The container must be kept tightly closed when not in use.[2][3]

III. Disposal Procedures

The disposal of 8-Fluoro-3-iodoquinoline must be conducted in accordance with federal, state, and local environmental control regulations.[3] The primary recommended disposal method is through a licensed chemical waste disposal company.

Step-by-Step Disposal Protocol:

• Collection:

  • Carefully transfer the waste 8-Fluoro-3-iodoquinoline, including any contaminated materials (e.g., weighing paper, pipette tips), into the designated hazardous waste container.

  • Avoid overfilling the container; a general rule is to fill it to no more than 80% of its capacity.

• Labeling:

  • Ensure the waste container is accurately labeled with the chemical name ("8-Fluoro-3-iodoquinoline"), the associated hazards (e.g., "Harmful," "Irritant"), and the accumulation start date.

• Storage:

  • Store the sealed waste container in a cool, dry, and well-ventilated area designated for hazardous waste storage.[2][3]

  • The storage area should be secure and accessible only to authorized personnel.[1][2]

• Arranging for Pickup:

  • Contact your institution's EHS office or a licensed chemical waste disposal contractor to arrange for the pickup and disposal of the waste.

  • Provide them with a detailed inventory of the waste.

• Final Disposal Method:

  • The licensed disposal facility will typically use one of the following methods for the final destruction of the chemical:

    • Controlled Incineration: This is a common method for organic compounds, often involving flue gas scrubbing to remove hazardous byproducts.

    • Licensed Chemical Destruction Plant: These facilities are equipped to handle and neutralize various types of chemical waste in an environmentally sound manner.

Contaminated Packaging:

• Empty containers that held 8-Fluoro-3-iodoquinoline should be triple-rinsed with a suitable solvent. The rinsate must be collected and disposed of as hazardous waste.

• After proper decontamination, the packaging can be punctured to prevent reuse and disposed of according to institutional guidelines, which may include recycling or disposal in a sanitary landfill.

IV. Logical Workflow for Disposal

The following diagram illustrates the decision-making and operational workflow for the proper disposal of 8-Fluoro-3-iodoquinoline.

Caption: Disposal workflow for 8-Fluoro-3-iodoquinoline.

References

• 1. 8-FLUORO-3-IODOQUINOLINE - Safety Data Sheet [chemicalbook.com]
• 2. echemi.com [echemi.com]
• 3. indiamart.com [indiamart.com]

Personal protective equipment for handling 8-Fluoro-3-iodoquinoline

Essential Safety and Handling Guide for 8-Fluoro-3-iodoquinoline

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 8-Fluoro-3-iodoquinoline (CAS: 866782-59-4). Adherence to these procedures is essential for ensuring laboratory safety and procedural accuracy.

Hazard Identification and Classification

8-Fluoro-3-iodoquinoline is a chemical compound that requires careful handling due to its potential health hazards. Based on available safety data sheets, the compound is classified as follows:

Hazard Class	Category	Hazard Statement
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed
Skin Irritation	Category 2	H315: Causes skin irritation
Eye Irritation	Category 2	H319: Causes serious eye irritation
Specific target organ toxicity – single exposure	Category 3	H335: May cause respiratory irritation

Signal Word: Warning[1][2]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 8-Fluoro-3-iodoquinoline to minimize exposure and ensure personal safety.

PPE Category	Item	Specification
Eye and Face Protection	Safety Goggles or Face Shield	Must provide a full seal around the eyes to protect from splashes. A face shield offers broader protection.
Hand Protection	Chemical-resistant gloves	Nitrile or neoprene gloves are recommended. Thicker gloves generally offer better protection. Always use two pairs of chemotherapy-grade gloves.
Body Protection	Disposable Gown	Made of polyethylene-coated polypropylene or other resistant laminate materials. Standard lab coats are not sufficient.
Respiratory Protection	Air-purifying respirator	A NIOSH-approved full-face or half-mask air-purifying respirator is necessary, especially when handling the powder form or in case of aerosol generation.
Foot Protection	Chemical-resistant boots	Steel-toed and shank boots to protect from spills and falling objects.

Operational Plan: Step-by-Step Handling Protocol

1. Preparation and Engineering Controls:

• Work exclusively within a certified chemical fume hood to ensure adequate ventilation.[3]

• Ensure that an eyewash station and safety shower are readily accessible and have been recently tested.[4]

• Decontaminate the work surface before and after handling the compound.

2. Donning PPE:

• Follow the correct sequence for putting on PPE: gown, inner gloves, respiratory protection, eye/face protection, and then outer gloves.

3. Handling the Compound:

• When handling the solid (powder) form, be extremely careful to avoid generating dust.[5][6]

• Use non-sparking tools to prevent ignition sources.[2]

• Do not eat, drink, or smoke in the handling area.[1][2]

• Keep the container tightly closed when not in use and store in a cool, dry, and well-ventilated area.[2][5]

4. Decontamination and Doffing PPE:

• Wipe down all equipment and surfaces with an appropriate deactivating agent.

• Remove PPE in the reverse order of donning, being careful to avoid self-contamination. The outer gloves should be removed first.

Emergency Procedures

Incident	Immediate Action
Skin Contact	Immediately wash the affected area with copious amounts of soap and water for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.[3]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[3][4]
Inhalation	Move the individual to fresh air. If breathing is difficult, provide oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[1][2]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[1][2]
Spill	Evacuate the area. Wear appropriate PPE. For small spills, absorb with an inert material (e.g., sand, vermiculite) and place in a sealed container for disposal. For large spills, contact your institution's environmental health and safety department.

Disposal Plan

All waste containing 8-Fluoro-3-iodoquinoline, including contaminated PPE and absorbent materials, must be treated as hazardous waste.

• Containerization: Collect all waste in a clearly labeled, sealed, and chemically resistant container.

• Labeling: The label must include "Hazardous Waste," the full chemical name "8-Fluoro-3-iodoquinoline," and the associated hazards (e.g., Toxic, Irritant).

• Disposal: Dispose of the waste through your institution's designated hazardous waste disposal program, following all local, state, and federal regulations.[1][2][5] Do not dispose of it down the drain or in regular trash.

Workflow for Handling 8-Fluoro-3-iodoquinoline

References

• 1. 8-FLUORO-3-IODOQUINOLINE - Safety Data Sheet [chemicalbook.com]
• 2. echemi.com [echemi.com]
• 3. 8-Fluoroquinoline | CAS#:394-68-3 | Chemsrc [chemsrc.com]
• 4. fishersci.com [fishersci.com]
• 5. m.indiamart.com [m.indiamart.com]
• 6. achmem.com [achmem.com]